Cerium;nickel

• CAS No.: 154863-55-5
• Molecular Formula: CeNi
• Molecular Weight: 198.809 g/mol
• IUPAC Name: cerium;nickel
• InChI: InChI=1S/Ce.Ni
• InChI Key: WITQLILIVJASEQ-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Ce]

Description

Cerium;nickel represents a category of intermetallic compounds and composite materials that are the subject of intense research in advanced technological fields. These materials are highly valued for their synergistic properties, which arise from the interaction between cerium and nickel atoms. Key research applications include catalytic processes and the development of functional coatings. In catalysis, Ce-Ni systems have demonstrated exceptional performance. Theoretical and experimental studies show their promise in the hydrogen evolution reaction (HER) for clean energy, where cerium's redox behavior under alkaline conditions enhances the reaction mechanism . Furthermore, NiO-supported CeO₂ catalysts have proven highly effective and reusable for chemical transformations such as the acetylation of glycerol, a critical reaction in biofuel valorization . In materials science, cerium compounds are pivotal in creating functional coatings with enhanced corrosion-resistance and other protective properties . The structural and magnetic properties of specific intermetallic compounds within the Ce-Ni system, such as those in the CeNi 1–x Pd x Zn solid solutions, are also a rich area of fundamental research due to cerium's mixed-valence behavior and unique magnetic ground states . This product is provided For Research Use Only (RUO) and is strictly intended for laboratory research purposes. It is not approved for human or animal use, or for any form of personal application.

Significance of Cerium Nickel Interactions in Intermetallic and Oxide Systems

The combination of cerium, a reactive rare-earth element with accessible 4f electrons, and nickel, a d-block transition metal known for its catalytic and magnetic properties, results in materials with a rich variety of physical and chemical behaviors. These interactions are pivotal in both intermetallic and oxide forms, driving research in fields ranging from energy storage to catalysis.

In intermetallic systems , the Ce-Ni binary phase diagram reveals the existence of several stable compounds, including CeNi, CeNi₂, CeNi₃, Ce₂Ni₇, CeNi₅, and Ce₇Ni₃. researchgate.net These compounds exhibit a range of interesting properties. For instance, cerium-nickel intermetallics are known for their good oxidation resistance and excellent strength at high temperatures. aip.org The presence of cerium's 4f electrons contributes to a broad spectrum of physical phenomena in these materials. aip.org Some Ce-Ni intermetallics, like those in the RNi₅ family (where R can be a rare-earth element like cerium), are extensively used in Ni-MH energy storage units. mdpi.com The ability of these compounds to reversibly absorb and desorb hydrogen is a key area of investigation. hydride-msu.rutandfonline.com

In oxide systems , the combination of cerium oxide (ceria) and nickel oxide is of great interest for catalysis. Ceria itself is a crucial material in catalysis, often used as a support or an additive to enhance the catalytic activity of metal oxides. analis.com.my Its noteworthy properties include its redox behavior and thermal stability. analis.com.my When combined with nickel, the resulting cerium-nickel oxide systems show promise as non-noble metal catalysts for various chemical transformations, including CO₂ thermochemical reactions. mdpi.com The interaction between nickel and ceria can lead to enhanced catalytic performance, with the chemical state of cerium (oxide versus nitride) playing a key role. acs.org Studies have shown that doping cerium oxide with nickel can improve its properties, such as enhancing its UV protection capabilities, making it suitable for applications like sunscreens. nih.gov

Overview of Foundational Theoretical and Experimental Investigations of Cerium Nickel Systems

First-Principles Calculations and Density Functional Theory (DFT) in Cerium-Nickel Systems

First-principles calculations, rooted in quantum mechanics, and particularly Density Functional Theory (DFT), have become indispensable tools for investigating the intricate properties of cerium-nickel (Ce-Ni) compounds. mdpi.comresearchgate.net These computational methods allow for high-precision predictions of material structures and properties without reliance on empirical data. mdpi.com DFT calculations have been successfully employed to explore the low-energy crystalline phases of Ce-Ni binary compounds, identifying not only experimentally known structures but also predicting new, stable phases. rsc.org The versatility of DFT is further highlighted in its application to understand the effects of doping, such as the incorporation of cerium into Ni₃Sn₄, where it helps to determine site preference and formation enthalpies. mdpi.com

In the realm of catalysis, DFT computations are crucial for elucidating the mechanisms of reactions on Ce-Ni based materials. For instance, studies on methane (B114726) oxidation catalyzed by Ni-doped CeO₂ have utilized DFT to explore the reaction pathways and kinetics, revealing that Ni doping modifies surface properties and enhances reactivity. aip.org Similarly, DFT has been used to investigate the in-situ redox behavior of cerium doped in nickel for the alkaline hydrogen evolution reaction, providing insights into the stability of different surface phases under varying electrochemical potentials. rsc.orgrsc.orgnih.gov These calculations are often complemented by methodologies like DFT+U, which better describe the strongly correlated 4f electrons of cerium, a known challenge for standard DFT. researchgate.netnih.gov This approach has been vital in studying the electronic structure and magnetic properties of complex intermetallics like Ce₂Ni₃Si₅. researchgate.netnih.gov

Investigations of Electronic Structure and Band Theory

The electronic structure of cerium-nickel compounds is a key determinant of their physical and chemical properties. iaea.orgicm.edu.pl Computational studies, primarily using DFT, have been instrumental in mapping the electronic band structure and density of states (DOS) of various Ce-Ni intermetallics. researchgate.netrsc.orgresearchgate.netresearchgate.net These investigations reveal that Ce-Ni compounds are typically metallic, with contributions at the Fermi level from both Ce 4f and Ni 3d states. researchgate.netnih.gov

For example, in the CeNi₅ system, DFT studies have shown that the localized Ce 4f and Ni 3d states are responsible for the material's magnetic moment. mdpi.com The electronic density of states for RNi₅ (R=Y, La, Ce) systems indicates that the contribution of f-electrons to the density of states at the Fermi level is negligible in LaNi₅ but significant in CeNi₅, highlighting the crucial role of cerium's 4f electrons. researchgate.net In the case of Ce₂Ni₃Si₅, calculations show it to be a metallic compound, with both Ce 4f and Ni 3d states contributing at the Fermi level. researchgate.netnih.gov The inclusion of a Hubbard parameter (U) in these calculations (DFT+U) provides a more accurate description, showing the occupied Ce³⁺ 4f band located in the valence band, while the empty Ce⁴⁺ 4f orbitals are at the Fermi level. researchgate.netnih.gov

The electronic structure of ternary compounds like CeTIn (T=Ni, Au) has also been explored, indicating that in CeNiIn, both Ni 3d and Ce 4f states are near the Fermi level. iaea.orgicm.edu.pl Analysis of the valence bands in these compounds shows they are primarily determined by the Ni 3d band. icm.edu.pl Furthermore, doping ceria (CeO₂) with nickel has been shown to alter the electronic structure, leading to a shrinkage of Ce 4f states and an enhancement of Ni 3d states at the bottom of the conduction band. scielo.org.ar

A recent study combining angle-resolved photoemission spectroscopy (ARPES) and first-principles calculations on the kagome metal CeNi₆ revealed a Fermi level flat band, demonstrating the unique electronic properties of this material. iphy.ac.cn

Analysis of f-d Orbital Hybridization and Mixed Valence States

A defining characteristic of many cerium-based intermetallic compounds is the phenomenon of mixed or intermediate valence, where the cerium ion fluctuates between Ce³⁺ (4f¹) and Ce⁴⁺ (4f⁰) electronic configurations. rsc.orgresearchgate.net This behavior is a direct consequence of the hybridization between the localized Ce 4f orbitals and the more itinerant d-orbitals of the transition metal, in this case, nickel. rsc.orgresearchgate.netrsc.org This f-d hybridization is a critical factor governing the electronic and magnetic properties of these materials. icm.edu.plresearchgate.net

Computational studies have provided significant insights into this complex interplay. In Ce-Ni compounds, the Ce 4f electrons are often found to be partially itinerant, leading to intermediate valence states. rsc.org This is due to the strong hybridization among the Ce 4f, Ce 5d, and Ni 3d states. rsc.org For instance, in CeNiIn, the hybridization energy (Δ) between the Ce 4f and conduction band states has been estimated to be around 148-205 meV. iaea.orgicm.edu.pl Similarly, magnetic and electrical resistivity measurements on Ce₂Ni₁₂P₇ indicate a strong f-d hybridization. researchgate.net

DFT calculations, particularly those incorporating the Hubbard U correction (DFT+U), are essential for accurately modeling these mixed-valence systems. researchgate.netnih.gov In a study of Ce₂Ni₃Si₅, DFT calculations predicted a stable mixed valence of 3.379 for cerium at 0 K. researchgate.netnih.gov The application of DFT+U to this compound helped to correctly distribute the valence electrons, placing the occupied Ce³⁺ 4f band in the valence band and the empty Ce⁴⁺ 4f orbitals at the Fermi level. researchgate.netnih.gov The concept of treating mixed valency as an "alloy" of different valence states within the DFT+U framework has been proposed to better understand and control these properties. researchgate.net

Experimental techniques like X-ray photoelectron spectroscopy (XPS) and X-ray absorption spectroscopy (XAS) complement these theoretical studies by providing direct probes of the cerium valence state. researchgate.netresearchgate.net For Ce₂Ni₁₂P₇, XAS analysis determined a Ce valence of approximately 3.21-3.23. researchgate.net In CeNi₂Al₃, XPS confirmed the mixed valence state with an f-electron occupancy (n_f) of about 0.85. researchgate.net

Computational Modeling of Local Environments and Oxidation States

Computational modeling provides a powerful lens to examine the local atomic environments and determine the oxidation states of individual atoms within cerium-nickel compounds. rsc.orgrsc.orgnih.gov This is particularly important in doped systems and complex crystal structures where atoms may occupy non-equivalent sites. researchgate.net

Density Functional Theory (DFT) calculations are frequently used to model these local environments. For instance, in studies of cerium-doped nickel systems for catalysis, DFT computations have been employed to investigate the in-situ redox behavior of the Ce dopant. rsc.orgrsc.orgnih.gov By analyzing Bader charges, a method for partitioning electron density to atoms, the oxidation states of the central Ce atoms can be determined. rsc.orgrsc.orgnih.gov One such study on Ce-doped Ni for alkaline hydrogen evolution found that under different electrochemical potentials, the cerium atom could be stabilized in +3 and +4 oxidation states. rsc.orgrsc.orgnih.gov

In complex intermetallic compounds with multiple crystallographically inequivalent sites for cerium, DFT can differentiate the electronic state of each site. A study on Ce₉Ru₄Ga₅, which has three distinct Ce sites, used ab initio calculations to reveal that one site hosted stable trivalent Ce³⁺ ions, while the other two sites exhibited intermediate or fractional valence. researchgate.net Similarly, in the study of Ce₂Ni₃Si₅, Ce³⁺ and Ce⁴⁺ were treated as distinct constituents within the unit cell to model the mixed-valence state. researchgate.netnih.gov

Furthermore, computational modeling can predict how dopants affect the local structure and properties. When nickel is introduced into the ceria (CeO₂) lattice, calculations show a reduction in the lattice constants due to the smaller atomic radius of Ni compared to Ce, indicating a structural alteration. scielo.org.ar These models also help understand the bonding nature, revealing ionic bonds between Ce/Ni and O, and covalent bonds between Ce and Ni atoms in Ni-doped CeO₂. scielo.org.ar

Quantum Mechanical Approaches to Cerium-Nickel Intermetallic Compound Behavior

The unusual physical properties of cerium-nickel intermetallic compounds, such as mixed valence, heavy fermion behavior, and complex magnetism, are fundamentally quantum mechanical in nature. researchgate.netnih.govrsc.org These phenomena arise from the strong electron correlations associated with the cerium 4f electrons and their interaction with the conduction electrons of the metallic host. rsc.org

Quantum mechanical models are essential for describing this behavior. The interplay between the on-site Kondo effect, which screens the magnetic moment of individual Ce ions, and the inter-site Ruderman-Kittel-Kasuya-Yosida (RKKY) interaction, which mediates magnetic ordering between Ce ions, is a central theme. rsc.org The relative strength of these competing interactions determines the ground state of the material. rsc.org

First-principles calculations based on DFT provide a powerful quantum mechanical framework for studying these systems. mdpi.comresearchgate.net For instance, DFT has been used to perform comprehensive structural searches for stable Ce-Ni crystalline phases and to compute their electronic structures. rsc.org These calculations show that in Ce-Ni compounds, the Ce 4f electrons are partially itinerant due to hybridization with Ni 3d states, leading to the characteristic mixed-valence behavior. rsc.org

To address the strong correlation of the 4f electrons more accurately, methods beyond standard DFT are often necessary. The DFT+U approach, which adds an on-site Coulomb repulsion term (U), has been successfully applied to Ce-Ni systems to better describe their electronic structure, magnetic properties, and mixed-valence character. researchgate.netnih.gov Another theoretical framework is the single impurity Anderson model (SIAM), which has been used to interpret X-ray absorption spectra and derive parameters like the hybridization strength between the 4f level and conduction states. aps.org

These quantum mechanical approaches are not only descriptive but also predictive. They can be used to understand how factors like pressure, strain, or chemical substitution can tune the delicate balance of interactions and thus control the material's properties. mdpi.comresearchgate.net For example, DFT studies on the CeNi₅ system under strain have shown how mechanical stress affects the magnetic moments and the interactions between different electronic states. mdpi.com

Simulations of Redox Mechanisms in Cerium-Doped Nickel Systems

Simulations based on quantum mechanics, particularly Density Functional Theory (DFT), are pivotal in unraveling the complex redox mechanisms at play in cerium-doped nickel systems, which are of great interest for catalysis. aip.orgrsc.orgrsc.orgnih.gov These simulations provide atomic-level insights into how the presence of cerium influences the electronic properties and reactivity of nickel-based materials.

In electrochemical applications, such as the hydrogen evolution reaction (HER) in alkaline media, DFT simulations have been used to explore the in-situ redox behavior of cerium doped into a nickel host. rsc.orgrsc.orgnih.gov These studies construct Pourbaix diagrams from first principles to identify the stable surface phases of the Ce-doped Ni catalyst under different applied potentials and pH conditions. rsc.orgrsc.orgnih.gov For example, at pH=12, different species like H₆Ce@Ni, Ce(OH)₅@Ni, and CeO₄@Ni were found to be stable in specific potential ranges. rsc.orgrsc.orgnih.gov

By analyzing the charge states (e.g., using Bader charge analysis), these simulations reveal the oxidation states of both cerium and the surrounding nickel atoms in the active phases. rsc.orgrsc.orgnih.gov It has been shown that oxidized cerium (Ce³⁺/Ce⁴⁺) and partially oxidized nickel can cooperate to boost the catalytic reaction. rsc.orgrsc.orgnih.gov Furthermore, the simulations can identify specific electronic interactions, such as the hybridization between cerium's f-orbitals and the s-orbitals of adsorbates like hydrogen, which can reduce the energy barriers for elementary reaction steps like water splitting. rsc.orgrsc.orgnih.gov

These theoretical explorations shed light on the intricate relationship between the stable redox phases of the catalyst and the catalytic processes, providing fundamental understanding that can guide the rational design of more efficient and durable catalysts. rsc.orgrsc.orgnih.gov

Table 1: Calculated Properties of Ce-Doped Ni Systems from DFT Simulations This table is interactive. Users can sort columns by clicking on the headers.

System	Property Investigated	Key Finding	Reference
Ce-doped Ni (Alkaline HER)	Stable Redox Phases & Oxidation States	Identified stable phases (H₆Ce@Ni, Ce(OH)₅@Ni, CeO₄@Ni) at pH=12 with Ce oxidation states of +3 and +4. rsc.orgrsc.orgnih.gov	rsc.org, rsc.org, nih.gov
Ce-doped Ni (Alkaline HER)	Reaction Energy Barriers	The Ce(OH)₅@Ni phase showed the lowest energy barrier (0.43 eV) for the Volmer-Heyrovsky mechanism. rsc.orgrsc.orgnih.gov	rsc.org, rsc.org, nih.gov
Ni-doped CeO₂ (Methane Oxidation)	Surface Redox Capacity	Ni doping enhances the surface redox capacity and balances energy barriers for CH₄ activation and H₂O formation. aip.org	aip.org
Ni-doped CeO₂	Electronic Structure	Ni integration leads to a shrinkage of Ce 4f states and enhancement of Ni 3d states in the conduction band. scielo.org.ar	scielo.org.ar
Ni-doped CeO₂	Oxygen Vacancy Formation	Ni doping significantly reduces the energy required for oxygen vacancy formation. aip.org	aip.org

Crystallographic and Structural Characterization of Cerium Nickel Compounds

Advanced X-ray Diffraction Techniques for Phase and Structure Elucidation

X-ray diffraction (XRD) stands as a cornerstone technique for the structural analysis of crystalline materials, including the complex family of cerium-nickel compounds. numberanalytics.com Modern advancements in XRD methods allow for precise determination of phase composition, crystal structure, and microstructural features, which are crucial for establishing structure-property relationships. numberanalytics.com High-resolution XRD, for instance, employs high-intensity X-ray beams and advanced detectors to yield detailed information about the crystal lattice. numberanalytics.com Furthermore, in-situ XRD enables the study of structural transformations under non-ambient conditions, such as varying temperatures or reactive atmospheres, providing a dynamic view of phase evolution. numberanalytics.comtitech.ac.jp For materials lacking long-range order, Pair Distribution Function (PDF) analysis of XRD data offers insights into the local atomic arrangements. nih.gov

The Rietveld method is a powerful analytical tool for refining crystal structure parameters from powder diffraction data. wordpress.com It involves a least-squares fitting procedure where a calculated diffraction pattern, based on a known or proposed crystal structure model, is compared to the experimental pattern. wordpress.com The structural parameters, such as lattice parameters, atomic positions, and site occupancies, are then adjusted to minimize the difference between the two patterns. wordpress.com

This technique is particularly valuable for analyzing substituted phases, such as the partial substitution of lanthanum by cerium in LaNi₅ to form La₀.₉Ce₀.₁Ni₅. wordpress.com Given a starting structural model of the parent compound, Rietveld refinement can accurately determine the lattice parameters of the new substituted phase. wordpress.com The method is also instrumental in determining the crystal structure of isostructural phases. wordpress.com

In the study of nickel-doped cerium oxide nanoparticles, Rietveld refinement of XRD data was used to determine lattice parameters and crystallite sizes. rsc.org The refinement confirmed a decrease in the lattice constant with increasing nickel concentration. rsc.org Similarly, in the investigation of Ce-Ni-Si compounds, Rietveld refinement was crucial in confirming the crystal structures of new phases, such as τ′-Ce₃₀₊ₓNi₅₀₊ᵧSi₄₂₋z, which was found to be isotypic with Tb₁₅Ni₂₈P₂₁. acs.orgnih.gov

Lattice parameters, which define the dimensions of the unit cell, and crystallite size, which represents the size of coherently scattering domains, are fundamental properties derived from XRD data. The Scherrer formula is commonly used to estimate the average crystallite size from the broadening of diffraction peaks. pjmhsonline.com

In several studies of cerium-nickel based materials, a clear trend of decreasing crystallite size with increasing cerium substitution has been observed. pjmhsonline.comd-nb.info This is often attributed to the larger ionic radius of cerium hindering the growth of crystal grains. pjmhsonline.com For example, in Ce-substituted nickel-zinc (B8489154) ferrites, the crystallite size decreased from 33.64 nm to 23.14 nm as the cerium content increased. d-nb.info

The effect of cerium substitution on lattice parameters can vary. In some ferrite (B1171679) systems, the lattice parameter decreases with increasing cerium content, which can be due to the deformation of the unit cell. d-nb.info Conversely, in other cerium-doped systems, an increase in the lattice constant has been reported. d-nb.info The precise change in lattice parameters is influenced by factors such as the ionic radii of the substituting and substituted ions, and their site preference within the crystal lattice. pjmhsonline.com

Material System	Effect of Ce Substitution on Crystallite Size	Effect of Ce Substitution on Lattice Parameter	Reference
Cerium-Nickel-Zinc Ferrites	Decrease	Decrease	d-nb.info
Nickel Iron Oxides	Decrease	Relatively constant at specific calcination temperatures	pjmhsonline.com
Nickel-doped Cerium Oxide	Decrease	Decrease	rsc.org

Investigation of Cerium-Nickel Intermetallic Compound Crystallography

The Ce-Ni binary and ternary systems are rich in intermetallic compounds with a wide range of stoichiometries and crystal structures. acs.orgresearchgate.netacs.org The investigation of these compounds is driven by the potential for discovering novel materials with interesting magnetic and electronic properties. acs.orgacs.org

A fascinating aspect of the Ce-Ni-Si system is the existence of homologous series, where structures are built from repeating fundamental building blocks. acs.orgnih.govresearchgate.net One such series is RE(n+1)(n+2)Nin(n-1)+2Sin(n+1) (where RE is a rare-earth element), which is derived from the Fe₂P structure type. acs.org Another recently discovered series in the La-Ni-Si system has the general formula REn(n+1)+xNin(n+5)+ySi(n+1)(n+2)–z. acs.org

Recent reinvestigations of the nickel-rich region of the Ce-Ni-Si system have identified new members of these homologous series. acs.orgnih.gov For instance, the compound τ-Ce₂₀₊ₓNi₃₆₊ᵧSi₃₀₋z was identified as a new member (n=4) of the REₙ(ₙ₊₁)₊ₓNiₙ(ₙ₊₅)₊ᵧSi(ₙ₊₁)(ₙ₊₂)₋z series. acs.org Another new compound, Ce₃Ni₄Si₂, was found to be the parent member of a new homologous series with the general formula RE(₃ₓ₂ⁿ)Ni(₃ₓ₂ⁿ ₊ ₁)Si(₂ⁿ⁺¹). acs.orgnih.gov The structures in this series are characterized by corner-sharing Si-polyhedral blocks separated by zigzag nickel chains. acs.orgnih.gov

The CeNiSi₂ and BaNiSn₃ structure types are also significant in forming homologous series, such as Lnn+1MnX3n+1, where subunits of these two structure types stack together. osti.gov

Homologous Series General Formula	Parent Structure Type	Key Structural Feature	Reference
RE(n+1)(n+2)Nin(n-1)+2Sin(n+1)	Fe₂P	Decreasing c/a ratio with increasing n	acs.org
REn(n+1)+xNin(n+5)+ySi(n+1)(n+2)–z	Sm₁₀Ni₂₀.₈P₁₅	Fused La-centered Ni₆Si₆ hexagonal prisms	acs.orgresearchgate.net
RE(3×2ⁿ)Ni(3×2ⁿ + 1)Si(2ⁿ⁺¹)	Novel	Alternating corner-sharing Si-polyhedral blocks and zigzag nickel chains	acs.orgnih.gov
Lnn+1MnX3n+1	CeNiSi₂ and BaNiSn₃	Stacking of ordered and disordered subunits	osti.gov

Single-crystal X-ray diffraction (SCXRD) provides the most definitive method for crystal structure determination. ill.eu By analyzing the diffraction pattern from a single, high-quality crystal, it is possible to determine the precise arrangement of atoms within the unit cell, including bond lengths, bond angles, and site occupancies.

SCXRD has been instrumental in characterizing numerous cerium-nickel intermetallic compounds. For example, the structure of a new ternary phase, Ce₄Ni₆Al₂₃, was determined by single-crystal X-ray diffraction to be monoclinic with the space group C2/m. researchgate.net In the Ce-Ni-Si system, SCXRD was used to identify two new hexagonal compounds, τ-Ce₂₀₊ₓNi₃₆₊ᵧSi₃₀₋z and τ′-Ce₃₀₊ₓNi₅₀₊ᵧSi₄₂₋z. acs.orgnih.gov The former was found to be isotypic with the Sm₁₀Ni₂₀.₈P₁₅-type structure, while the latter showed isotypism with Tb₁₅Ni₂₈P₂₁. acs.orgnih.gov Furthermore, SCXRD revealed that Ce₃Ni₄Si₂ crystallizes in a novel monoclinic structure type. acs.orgnih.gov In some cases, a combination of techniques, including SCXRD, powder XRD, and electron diffraction, is necessary for a complete structural elucidation. acs.org

Heterostructure and Nanocomposite Morphological Analysis

In CeO₂/NiO nanocomposites synthesized via a hydrothermal method, SEM images revealed the formation of nanoflakes that aggregated into flower-like morphologies, which is expected to provide a high surface area. mdpi.comksu.edu.sa TEM analysis of the same material confirmed its polycrystalline nature with crystallite sizes in the range of 8-10 nm and a truncated octahedron shape. mdpi.comksu.edu.sa For nickel-decorated mesoporous iron-cerium mixed oxides, a combination of N₂ physisorption, XRD, and high-resolution TEM was used to study the effects of composition and calcination temperature on the texture, structure, and redox properties. acs.org

In another study on CeO₂/SnO₂ nanocomposites, FE-SEM and TEM analyses showed spherical morphologies with average particle sizes around 10 nm. scientific.net The elemental composition and purity of these nanocomposites are often confirmed using energy-dispersive X-ray spectroscopy (EDX). mdpi.comksu.edu.sa For instance, in a CeO₂/NiO nanocomposite, EDX analysis confirmed the presence of Ce, Ni, and O in their expected stoichiometric amounts. mdpi.com

The synthesis method significantly influences the resulting morphology. Hydrothermal synthesis, co-precipitation, and sol-gel methods are commonly employed to produce cerium-nickel based nanocomposites with controlled morphologies. mdpi.comksu.edu.sascientific.net

Material	Synthesis Method	Observed Morphology	Characterization Techniques	Reference
CeO₂/NiO Nanocomposite	Hydrothermal	Nanoflakes forming flower-like structures, truncated octahedron crystallites	SEM, TEM, EDX	mdpi.comksu.edu.sa
Nickel-Decorated Mesoporous Iron-Cerium Mixed Oxides	Template-assisted hydrothermal	Mesoporous structure	N₂ physisorption, XRD, HR-TEM	acs.org
Ce/Ni-doped ZnO Nanocrystals	Chemical precipitation	Densely populated spherical particles (<100 nm)	SEM, EDX, HR-TEM	mdpi.com
CeO₂/SnO₂ Nanocomposite	Co-precipitation	Spherical particles (~10 nm)	FE-SEM, TEM, EDX	scientific.net

Structural Transformations and Phase Stability Studies

The cerium-nickel system is characterized by a rich variety of intermetallic compounds, many of which exhibit structural transformations under diverse conditions such as pressure, temperature, and chemical influence (e.g., hydrogenation). These transformations are of significant scientific interest as they are often linked to changes in the electronic state of cerium, particularly the localization of its 4f electrons. aps.org

Pressure-Induced Transformations in CeNi

The intermediate-valence compound CeNi is a prominent example of a Ce-Ni alloy that undergoes a pressure-induced structural instability. aps.org At ambient conditions, CeNi crystallizes in the orthorhombic CrB-type structure with the space group Cmcm. aps.orgresearchgate.net Early studies identified a first-order structural phase transition under pressure, which was found to be analogous to the γ-α transition in pure cerium, involving a delocalization of the 4f electrons. researchgate.net

More recent investigations using X-ray and neutron powder diffraction have provided a definitive structure for the high-pressure phase. aps.orgaps.org The transition from the low-pressure (LP) Cmcm phase begins at approximately 0.7 GPa, with a two-phase region observed between 0.7 and 2.1 GPa. aps.org At 2 GPa, the coexistence of both the low-pressure and high-pressure phases is evident, while at 5 GPa, only the high-pressure phase remains. researchgate.net This high-pressure phase is also orthorhombic but belongs to the Pnma space group. aps.orgaps.orgresearcher.life The transition is accompanied by a significant volume collapse. aps.orgaps.org Density functional theory (DFT) calculations have successfully reproduced the ground state volume, the transition pressure, and the associated volume collapse. aps.orgaps.org An approximate pressure-temperature (P-T) phase diagram for CeNi has been proposed for pressures up to 8 GPa and temperatures below 300 K. aps.orgaps.orgresearcher.life

Crystallographic Data for the Pressure-Induced Phase Transition of CeNi

Phase	Condition	Crystal System	Space Group	Lattice Parameters (Å)
Low-Pressure (LP)	Ambient	Orthorhombic (CrB-type)	Cmcm	a = 3.77, b = 10.46, c = 4.37 aps.org
High-Pressure (HP)	> 2.1 GPa	Orthorhombic	Pnma	Data derived from diffraction studies under pressure. aps.orgaps.org

Hydrogenation-Induced and Anti-Isostructural Transitions in Ce₂Ni₇

The hexagonal Ce₂Ni₇ compound also demonstrates significant structural changes, particularly upon hydrogenation. Investigation via synchrotron X-ray and neutron powder diffraction revealed that hydrogenation transforms the hexagonal structure of Ce₂Ni₇ into an orthorhombic deuteride, Ce₂Ni₇D~4, with the space group Pmcn. filinchuk.comnih.gov This is in contrast to the lanthanum analogue, La₂Ni₇, which remains hexagonal upon deuteration. filinchuk.comnih.gov

A particularly interesting phenomenon observed in Ce₂Ni₇D~4 is an anti-isostructural phase transition. filinchuk.comnih.gov This type of transition involves two phases that are nearly isostructural, sharing the same space group and similar composition, but differing in lattice distortion. filinchuk.com In the Ce₂Ni₇-H system, a phase with a negative orthorhombic lattice distortion (δ < 0) is stabilized at a hydrogen pressure of around 30 bar. filinchuk.comnih.gov As the pressure is decreased, this phase transforms through a two-phase region into another phase characterized by a positive distortion (δ > 0). filinchuk.comnih.gov In this context, the distortion parameter, δ, acts as an order parameter for the transition. nih.gov

Structural Data for Ce₂Ni₇ and its Hydride

Compound	Crystal System	Space Group	Key Structural Feature
Ce₂Ni₇	Hexagonal	P6₃/mmc filinchuk.comosti.gov	Parent intermetallic compound. filinchuk.com
Ce₂Ni₇D~4	Orthorhombic	Pmcn	Formed upon hydrogenation/deuteration. filinchuk.comnih.gov
Ce₂Ni₇D~4 (Phase I)	Orthorhombic	Pmcn	Stable at ~30 bar H₂, negative lattice distortion (δ < 0). filinchuk.comnih.gov
Ce₂Ni₇D~4 (Phase II)	Orthorhombic	Pmcn	Stable at lower pressure, positive lattice distortion (δ > 0). filinchuk.comnih.gov

Thermodynamic Stability and Phase Equilibria

The formation of these phases can be either congruent or peritectic. researchgate.net For instance, Ce₇Ni₃, CeNi, and CeNi₅ form congruently, while CeNi₂, CeNi₃, and Ce₂Ni₇ form via peritectic reactions. researchgate.net Thermodynamic modeling, supported by experimental data from techniques like calorimetry, confirms the stability of these compounds and allows for the calculation of the phase diagram and thermodynamic quantities like enthalpies of formation. researchgate.net The mixing enthalpies of liquid Ce-Ni alloys show significant exothermic effects, with a calculated minimum of –34.8 ± 0.9 kJ/mol at a nickel mole fraction of 0.66, indicating a strong tendency for compound formation. researchgate.netresearchgate.net Studies of phase equilibria at specific temperatures, such as 800°C, have confirmed the existence of binary compounds like CeNi₅, Ce₂Ni₇, CeNi₃, and CeNi₂. lnu.edu.ua These thermodynamic assessments are crucial for understanding the stability of each phase and predicting transformations as a function of temperature and composition. researchgate.netresearchgate.net

Synthesis Methodologies for Cerium Nickel Advanced Materials

Solution-Based Approaches for Nanoparticle and Oxide Synthesis

Solution-based methods are widely utilized for the synthesis of cerium-nickel oxide nanoparticles due to their ability to offer excellent control over particle size, composition, and homogeneity at relatively low temperatures.

Co-precipitation is a versatile and cost-effective technique for synthesizing cerium-nickel oxide nanoparticles. ijstr.orgresearchgate.netscielo.org.mx This method involves the simultaneous precipitation of cerium and nickel precursors from a homogeneous solution by adding a precipitating agent. ijstr.org Typically, soluble salts such as nitrates (e.g., cerium nitrate (B79036) hexahydrate and nickel nitrate hexahydrate) are used as precursors. ijstr.orgscielo.org.mx The addition of a base, such as ammonium (B1175870) hydroxide (B78521) or potassium carbonate, raises the pH of the solution, leading to the formation of insoluble hydroxides or carbonates of both cerium and nickel. ijstr.orgscielo.org.mx These precursors are then subjected to calcination at elevated temperatures to yield the final mixed oxide nanoparticles. ijstr.org The key advantage of this method is the intimate mixing of the constituent ions at the atomic level, which facilitates the formation of a homogeneous solid solution. scirp.org The crystallite size of the resulting nanoparticles can be controlled by adjusting parameters such as precursor concentration, pH, and calcination temperature. scirp.orgnih.gov For instance, a novel co-precipitation method involving nickel dimethyl glyoxime (B48743) and ceric hydroxide has been reported to produce CeNi0.5Oy nanoparticles with a crystallite size of 4-5 nm after calcination at 500°C. ijstr.org

The sol-gel method is another prominent solution-based technique that allows for the synthesis of highly pure and homogeneous cerium-nickel oxides at mild conditions. mdpi.comripublication.com This process involves the transition of a solution (sol) into a gel-like network containing the metal precursors. ripublication.com The process typically starts with the hydrolysis and condensation of metal alkoxides or salts in a solvent. semanticscholar.org For cerium-nickel oxides, precursors like cerium (IV) nitrate and nickel acetate (B1210297) are often used. ripublication.com A chelating agent, such as citric acid, is frequently added to form stable complexes with the metal ions, preventing their premature precipitation and ensuring a uniform distribution within the gel. mdpi.commalayajournal.org The subsequent removal of the solvent and thermal treatment of the gel leads to the formation of the desired oxide material. malayajournal.org The sol-gel auto-combustion method, where the gel is ignited and undergoes a self-sustaining combustion reaction, can produce fine, crystalline powders. mdpi.com The sol-gel technique offers excellent control over the stoichiometry and microstructure of the final product. ripublication.comsemanticscholar.org Research has shown the successful synthesis of undoped and Ni-doped CeO2 nanoparticles with cubic structures and crystallite sizes ranging from 10.98 to 35.43 nm using this method. ripublication.com

Table 1: Comparison of Co-precipitation and Sol-Gel Synthesis of Cerium-Nickel Oxides

Parameter	Co-precipitation Method	Sol-Gel Method
Precursors	Cerium nitrate, Nickel nitrate ijstr.orgscielo.org.mx	Cerium nitrate, Nickel acetate, Citric acid mdpi.comripublication.com
Process	Simultaneous precipitation of hydroxides/carbonates followed by calcination ijstr.org	Formation of a sol, gelation, drying, and calcination mdpi.comripublication.com
Advantages	Simple, cost-effective, scalable ijstr.orgscielo.org.mx	High purity, homogeneity, good control over stoichiometry mdpi.comripublication.com
Typical Particle Size	4-20 nm ijstr.orgscielo.org.mx	10-35 nm ripublication.com
Resulting Structure	Cubic fluorite ijstr.org	Cubic ripublication.com

Hydrothermal synthesis involves crystallization of materials from high-temperature aqueous solutions at high vapor pressures. scispace.comresearchgate.net This method is particularly effective for producing well-crystallized nanoparticles with controlled morphologies, such as nanorods, nanocubes, and nanospheres. nih.govnih.gov For the synthesis of cerium-nickel oxides, the precursors (e.g., cerium and nickel nitrates) are dissolved in water, often with the addition of a mineralizer or a capping agent, and sealed in a Teflon-lined autoclave. nih.govmdpi.com The autoclave is then heated to temperatures typically ranging from 100 to 200°C for a specific duration. nih.govmdpi.com The elevated temperature and pressure facilitate the dissolution and recrystallization of the precursors, leading to the formation of the desired oxide nanoparticles. scispace.com The morphology and particle size can be tuned by controlling parameters such as reaction temperature, time, precursor concentration, and the type of solvent or additives used. nih.govmdpi.com For example, Ni-doped ceria nanosheets have been synthesized hydrothermally at 180°C, and these materials exhibited enhanced catalytic activity due to a higher concentration of oxygen vacancies. mdpi.com

Solvothermal synthesis is a similar process to the hydrothermal route, but it utilizes non-aqueous solvents. chinesechemsoc.orgresearchgate.net The choice of solvent can significantly influence the resulting particle size, shape, and surface properties due to differences in solvent polarity, boiling point, and coordinating ability. researchgate.net Solvents like ethanol, ethylene (B1197577) glycol, and N,N-dimethylformamide have been used in the solvothermal synthesis of ceria-based materials. mdpi.com This method allows for the formation of unique compositions and crystal morphologies, often on the nanoscale, directly from the solution. researchgate.net A two-step process involving a solvothermal step followed by calcination has been employed to create self-assembled two-dimensional NiO/CeO2 heterostructures with abundant oxygen vacancies. chinesechemsoc.org

Table 2: Influence of Hydrothermal/Solvothermal Parameters on Cerium-Nickel Oxide Nanoparticles

Parameter	Effect on Nanoparticle Properties
Temperature	Influences crystallinity, particle size, and morphology. Higher temperatures generally lead to larger and more crystalline particles. nih.govmdpi.com
Time	Affects the completion of the reaction and the growth of crystals. Longer reaction times can lead to larger particle sizes. mdpi.com
Precursor Concentration	Can impact nucleation and growth rates, thereby affecting particle size and size distribution. nih.gov
Solvent Type	Determines the reaction environment (polarity, viscosity) and can influence the morphology and surface chemistry of the nanoparticles. mdpi.comresearchgate.net
Additives (e.g., capping agents)	Can control particle growth and prevent agglomeration, leading to specific shapes and sizes. mdpi.com

Green synthesis has emerged as an eco-friendly and cost-effective alternative to conventional chemical methods for nanoparticle synthesis. mdpi.comnih.gov This approach utilizes biological entities such as plant extracts, which contain phytochemicals that can act as both reducing and capping/stabilizing agents. mdpi.comnih.gov For the synthesis of nickel-doped cerium oxide nanoparticles, aqueous extracts from plants like Stevia rebaudiana have been successfully employed. mdpi.comnih.govresearchgate.net In a typical procedure, cerium and nickel nitrate solutions are mixed with the plant extract and heated. mdpi.com The phytochemicals in the extract facilitate the reduction of the metal ions and stabilize the newly formed nanoparticles, preventing their agglomeration. nih.gov This method avoids the use of toxic chemicals, high pressures, and temperatures, making it an environmentally benign process. mdpi.com The resulting Ni-doped CeO2 nanoparticles have been reported to be spherical with sizes ranging from 8 to 10 nm. mdpi.comnih.govresearchgate.net The mechanism involves the complexation of metal ions by the phytochemicals, followed by their reduction and stabilization. rsc.org

Table 3: Green Synthesis of Ni-Doped CeO₂ Nanoparticles

Plant Extract	Precursors	Synthesis Conditions	Resulting Particle Size	Morphology
Stevia rebaudiana	Cerium nitrate hexahydrate, Nickel (II) nitrate hexahydrate mdpi.com	Heated at 80°C for 5 hours mdpi.com	8-10 nm mdpi.comnih.govresearchgate.net	Spherical mdpi.comnih.govresearchgate.net
Oroxylum indicum	Cerium nitrate rsc.org	Not specified for Ni-doping, but general method involves mixing with extract rsc.org	23.58 nm (for undoped CeO₂) rsc.org	Cubic fluorite crystal structure rsc.org

Solid-State and Vapor-Phase Fabrication Techniques

Solid-state and vapor-phase methods are generally employed for the synthesis of bulk intermetallic compounds and the deposition of thin films, respectively. These techniques often require high temperatures and/or vacuum conditions.

Arc-melting is a common technique for synthesizing intermetallic compounds from their constituent elements. bohrium.comresearchgate.net In this process, high-purity cerium and nickel are placed in a water-cooled copper hearth within a vacuum or inert gas atmosphere. bohrium.com A high electric current is passed through a non-consumable tungsten electrode to create an arc, which melts the metals. wikipedia.org The molten metals are then allowed to solidify, forming the intermetallic compound. bohrium.com To ensure homogeneity, the resulting button is often flipped and re-melted several times. bohrium.com This method is suitable for producing a wide range of binary and ternary intermetallic phases. mdpi.com

Annealing is a heat treatment process that is often performed after arc-melting to achieve phase equilibrium, relieve internal stresses, and promote grain growth. researchgate.netmdpi.com The arc-melted sample is heated to a specific temperature below its melting point and held for an extended period, followed by controlled cooling. mdpi.com During annealing, atomic diffusion occurs, leading to the formation of stable intermetallic phases and a more uniform microstructure. researchgate.net The specific phases formed depend on the composition of the alloy and the annealing temperature and duration. mdpi.com The formation of various nickel-rich boride and silicide intermetallics has been observed during the annealing of nickel-based alloys. researchgate.netmdpi.com

Magnetron sputtering is a physical vapor deposition (PVD) technique used to deposit high-quality, uniform thin films of metals, alloys, and oxides onto a substrate. researchgate.netdtic.milijiset.com The process takes place in a vacuum chamber containing a target made of the material to be deposited (e.g., cerium and nickel or a cerium-nickel alloy). dtic.milosti.gov An inert gas, typically argon, is introduced into the chamber, and a strong electric and magnetic field is applied to create a plasma near the target surface. dtic.mil The magnetic field confines the plasma, increasing the ionization efficiency and sputtering rate. osti.gov Ions from the plasma bombard the target, ejecting atoms that then travel and deposit onto the substrate, forming a thin film. dtic.milijiset.com By using separate cerium and nickel targets (co-sputtering) or a single alloy target, the composition of the deposited film can be precisely controlled. dtic.mil Reactive sputtering, where a reactive gas like oxygen is introduced into the chamber, can be used to deposit cerium-nickel oxide thin films. researchgate.net Key deposition parameters that influence the film properties include the sputtering power, gas pressure, substrate temperature, and target-to-substrate distance. researchgate.netnih.gov

Table 4: Key Parameters in Magnetron Sputtering of Thin Films

Parameter	Influence on Film Properties
Sputtering Power	Affects the deposition rate and the energy of the sputtered atoms, which can influence film density and stress. osti.govnih.gov
Working Gas Pressure	Influences the scattering of sputtered atoms and the energy with which they arrive at the substrate, affecting film microstructure. osti.govnih.gov
Substrate Temperature	Controls the surface mobility of the depositing atoms, which can impact crystallinity, grain size, and film texture. dtic.mil
Target Composition	Directly determines the elemental composition of the deposited film. dtic.mil
Reactive Gas Flow (for oxides)	Controls the stoichiometry of the oxide film. researchgate.net

Electrodeposition for Surface Modification and Coatings

Electrodeposition has emerged as a versatile and economically viable technique for synthesizing cerium-nickel coatings and modifying surfaces. This method allows for the formation of thin films and composite layers on various substrates, offering enhanced properties such as corrosion resistance, catalytic activity, and improved mechanical performance. The process involves the reduction of metallic ions from an electrolyte solution onto a conductive substrate, and it can be precisely controlled to tailor the coating's characteristics.

The electrodeposition of cerium-based coatings can be performed on nickel substrates or as a co-deposition with nickel to form alloy or composite layers. mdpi.com For instance, cerium oxide thin films can be deposited directly onto an electroplated-nickel substrate by immersing it in an aqueous solution of cerium nitrate. researchgate.net The process can be carried out under galvanostatic (constant current) or potentiostatic (constant potential) conditions. In galvanostatic deposition of cerium-based conversion layers, parameters such as applied current density and process duration are critical. mdpi.com Uniform and adherent coatings have been successfully obtained using this method. mdpi.com

A significant area of research is the development of composite coatings where cerium compounds are incorporated into a nickel matrix. Cerium molybdenum oxide hydrate (B1144303) microflakes, for example, have been co-deposited with nickel from a deep eutectic solvent-based bath. nih.gov Similarly, nanocomposite coatings of Zinc-Ceria (Zn-CeO₂) have been produced by adding CeO₂ nanoparticles to the electrolytic bath. mdpi.com Another advanced application is the direct electrodeposition of cerium-doped nickel hydroxide nanosheets onto conductive substrates like carbon fiber paper, creating efficient electrocatalysts. researchgate.net

The choice of electrolyte is crucial. While aqueous solutions are common, deep eutectic solvents (DESs) are gaining popularity as greener alternatives. mdpi.comnih.gov These solvents, such as those based on choline (B1196258) chloride, can be used to prepare plating baths for both pure nickel and nickel-cerium composite coatings. nih.gov The composition of these baths, including the concentration of nickel salts (e.g., NiCl₂·6H₂O) and cerium-containing precursors, directly influences the deposition process and the final coating properties. nih.gov

Table 1: Examples of Electrodeposition Parameters for Cerium-Nickel Related Coatings

Coating Type	Substrate	Electrolyte System	Key Parameters	Reference
Ce-based conversion layer	AA 7075 Aluminum Alloy	Choline chloride-urea DES with Ce(NO₃)₃·6H₂O	Current Density: 5–25 mA cm⁻²; Temperature: 25 °C	mdpi.com
Ni/Cerium Molybdenum Oxide Composite	Copper	Choline chloride:ethylene glycol DES with NiCl₂·6H₂O and CeMoOxide flakes	Temperature: 70 °C; CeMoOxide Conc.: 2 g dm⁻³	nih.gov
Ce-doped Ni(OH)₂ Nanosheets	Carbon Fiber Paper	Aqueous solution of Ni(NO₃)₂·6H₂O and Ce(NO₃)₃·6H₂O	Not specified	researchgate.net
Zn-CeO₂ Nanocomposite	AISI 4340 Steel	Alkaline bath with ZnO, NaOH, and CeO₂ nanoparticles	Current Density: 30 mA cm⁻²; Temperature: 30 °C; CeO₂ Conc.: 15-25 g L⁻¹	mdpi.com

Influence of Synthesis Parameters on Material Microstructure and Composition

In electrodeposition, the applied current density and process duration have a direct impact on the composition of the resulting coating. For cerium-based conversion layers, higher current densities and longer deposition times generally lead to a higher cerium content in the film. mdpi.com Temperature is another crucial factor; for instance, the electrodeposition of cerium-based layers from certain deep eutectic solvents was found to be more favorable at elevated temperatures (e.g., 40 °C), leading to more adherent and uniform deposits. mdpi.com However, temperature can also have a counteracting effect on composition, as an increase in temperature sometimes results in a lower cerium content within the conversion layer. mdpi.com The addition of cerium-containing particles to a nickel plating bath can also refine the microstructure of the deposited nickel, leading to a reduction in crystallite size. nih.gov

Beyond electrodeposition, other synthesis methods also show a strong parameter-property relationship. In the synthesis of cerium-nickel oxides via co-precipitation, the calcination temperature significantly affects the degree of crystallinity. rsc.org Variations in synthesis approaches, such as using different precipitating agents or employing hydrothermal methods followed by calcination, can lead to visible differences in structural features even when the chemical composition is similar. rsc.org

In the context of bulk alloys, such as those produced by casting, the cooling rate during solidification is a critical parameter that influences grain size and the morphology of phases. port.ac.uk For nickel-based superalloys, a slower cooling rate can lead to larger primary γ' phases. port.ac.uk Similarly, the concentration of cerium added to an alloy system significantly alters the microstructure. The addition of cerium to aluminum-based alloys has been shown to act as a grain refiner and promote the formation of new intermetallic phases, such as Al₈Cu₄Ce. researchgate.net The amount of cerium added can determine the degree of component overcooling at the solid-liquid interface, thereby promoting nucleation and restraining grain growth. nih.gov

Table 2: Influence of Synthesis Parameters on Cerium-Nickel Material Properties

Synthesis Method	Parameter	Influence on Microstructure/Composition	Reference
Electrodeposition	Current Density	Higher current density leads to higher Ce content in the coating.	mdpi.com
Electrodeposition	Process Duration	Longer duration increases Ce content and can diminish it at constant current density.	mdpi.com
Electrodeposition	Temperature	Affects deposit adherence and uniformity; can also influence Ce content.	mdpi.com
Electrodeposition (Composite)	Particle Addition (CeMoOxide)	Reduces the crystallite size of the Ni matrix.	nih.gov
Co-precipitation	Calcination Temperature	Affects the degree of crystallinity of CeNiO₃.	rsc.org
Casting	Cooling Rate	Affects grain size and primary γ' phase size in Ni-based superalloys.	port.ac.uk
Casting	Cerium Content	Acts as a grain refiner; promotes formation of new intermetallic phases.	researchgate.netnih.gov

Investigation of Magnetic Phenomena in Cerium Nickel Systems

Fundamental Magnetism and Electronic Correlations in Cerium-Nickel Intermetallics

The fundamental magnetic properties of cerium-nickel intermetallics are governed by strong electronic correlations. The hybridization between the localized 4f electrons of cerium and the conduction electrons, which include the 3d electrons of nickel, is a key determinant of the resulting physical behavior. rsc.orgmdpi.com Cerium can exist in different electronic states, such as the magnetic trivalent Ce³⁺ (4f¹) state or the non-magnetic tetravalent Ce⁴⁺ (4f⁰) state. rsc.orgill.eu In many cerium-nickel compounds, cerium exhibits an intermediate or mixed valence, where the 4f electron is partially delocalized, leading to a state between Ce³⁺ and Ce⁴⁺. rsc.orgrsc.orgaps.org This valence fluctuation is critical as it directly influences the magnetic moment and the nature of magnetic interactions within the material. aps.org

In cerium-based intermetallics, the interaction between the localized 4f magnetic moments and the sea of conduction electrons can lead to the Kondo effect. arxiv.orgescholarship.org This effect involves the screening of the local f-electron spin by the spins of the conduction electrons at low temperatures. arxiv.org This screening competes with the long-range RKKY interaction, which is an indirect exchange coupling between the local moments mediated by the conduction electrons that tends to establish magnetic order. mdpi.comosti.gov

The balance between the Kondo effect and the RKKY interaction can be described by the Doniach phase diagram. arxiv.org When the coupling constant between the 4f and conduction electrons is small, the RKKY interaction dominates, leading to a magnetically ordered ground state. arxiv.orgicm.edu.pl Conversely, strong coupling favors the Kondo effect, resulting in a non-magnetic ground state where the local moments are quenched. arxiv.orgicm.edu.pl Near the boundary where these two energy scales are comparable, a quantum critical point can emerge, and the system often exhibits heavy fermion behavior. osti.govnih.govarxiv.org This state is characterized by quasiparticles with extremely large effective masses, often hundreds of times the mass of a free electron.

Examples of this behavior are seen in various cerium-nickel systems. For instance, the heavy fermion compound CeNi₂Ge₂ can be tuned through a quantum critical point by applying pressure. nih.gov Similarly, the nickel oxypnictide CeNiAsO demonstrates a heavy-fermion antiferromagnetic quantum critical point that can be accessed through pressure or chemical substitution, leading to a divergence of the effective carrier mass. arxiv.org Disordered systems, such as the heavy fermion alloy CeCuₓNi₁₋ₓ, also showcase the competition between spin glass, magnetic ordering, and the Kondo phase. arxiv.org

The magnetic moments in cerium-nickel systems arise from the spin and orbital angular momenta of the electrons. The hybridization between the Ce 4f, Ce 5d, and Ni 3d states causes the Ce 4f electrons to become partially itinerant, leading to the characteristic intermediate valence of cerium. rsc.orgrsc.org This mixed-valence character significantly affects the magnetic moment and magnetocrystalline anisotropy. aps.org

In some compounds, the magnetic moment is primarily located on the cerium atoms due to the Kondo effect. rsc.org However, theoretical calculations for compounds like Ce₂CrN₃ (where Cr is a transition metal like Ni) show that while the chromium atom carries a large magnetic moment, a small residual moment can be induced on the cerium site. arxiv.org This induced moment on cerium, despite it being in a nearly tetravalent state, arises from the overlap of its band states with the strong magnetic polarization of the neighboring transition metal. arxiv.org

Magnetic Ordering and Transitions in Cerium-Nickel Compounds

Cerium-nickel compounds display a variety of magnetic ordering phenomena, including ferromagnetism and complex antiferromagnetic transitions, which are highly sensitive to composition, temperature, and external fields. ill.euacs.orgznaturforsch.com

While many cerium-based intermetallics order antiferromagnetically, ferromagnetic ordering is observed in specific cerium-nickel systems. rsc.org Theoretical studies predict that transition-metal-rich phases of Ce-Ni compounds tend to exhibit ferromagnetic ordering in their ground state due to the strong exchange interaction among the nickel atoms. rsc.orgrsc.org An example is the compound CeNi₀.₇₄Ga₃.₂₆, which undergoes a strongly anisotropic ferromagnetic ordering below a Curie temperature (Tc) of 7 K, with the Ce³⁺ moments aligning perpendicular to the crystallographic c-axis. acs.org The ferromagnetic Kondo lattice system CeNiSb₃ has also been studied for its magnetic properties. researchgate.net

In oxide systems, ferrimagnetic behavior is observed. When nickel-zinc (B8489154) ferrites (Ni-ZnFe₂O₄) are doped with cerium, they exhibit normal ferrimagnetic behavior. materialsciencejournal.org Ferrimagnetism involves two or more magnetic sublattices with unequal magnetic moments that are aligned antiparallel, resulting in a net spontaneous magnetization. ill.eu In these doped ferrites, the Ce³⁺ ions are believed to predominantly occupy the octahedral sites, influencing the sublattice magnetization. materialsciencejournal.org

Doping is a powerful tool to tune the magnetic properties of cerium-nickel systems by altering the electronic structure, lattice parameters, and the balance between competing magnetic interactions. materialsciencejournal.orgpjmhsonline.com The introduction of dopant atoms can significantly modify the saturation magnetization (Ms), remanent magnetization (Mr), and coercivity (Hc), which are key parameters of the magnetic hysteresis loop.

In studies of cerium-doped nickel-zinc ferrites (CeₓNi₀.₆Zn₀.₄Fe₂₋ₓO₄), an increase in cerium concentration leads to a decrease in saturation magnetization, remanence, and coercivity. materialsciencejournal.org The decrease in Ms is attributed to the paramagnetic nature of Ce³⁺ and its occupation of octahedral sites, which disrupts the ferrimagnetic ordering. materialsciencejournal.org Similarly, in cerium-substituted nickel ferrites (NiCeₓFe₂₋ₓO₄), increasing the cerium content (x) causes a reduction in Ms from 44.574 emu/g for the pure compound to 28.711 emu/g for x = 0.1. pjmhsonline.com This reduction is due to the replacement of Fe³⁺ ions with Ce³⁺ ions, which weakens the sublattice interactions. pjmhsonline.com

Conversely, doping a non-magnetic mixed-valence system like CeNiAl with copper, to form CeNi₁₋ₓCuₓAl, drives the system towards a trivalent state of cerium and induces magnetic ordering at low temperatures. icm.edu.pl The substitution of nickel with copper alters the hybridization between the 4f and conduction electrons, promoting the localization of the 4f electron and the emergence of magnetic order. icm.edu.pl

Table 1: Magnetic Properties of Cerium-Doped Nickel Ferrites at Room Temperature This interactive table summarizes the magnetic properties of various cerium-doped nickel ferrite (B1171679) compounds based on experimental data.

Theoretical Modeling of Magnetic Interactions

Theoretical modeling is essential for understanding the complex magnetic interactions in cerium-nickel systems. First-principles calculations, particularly those based on spin-polarized density functional theory (DFT), are widely used to investigate the structural, electronic, and magnetic properties of these intermetallics. rsc.orgresearchgate.netrsc.org These calculations can predict stable crystal structures, electronic band structures, densities of states, and magnetic moments, providing insights into the hybridization between Ce 4f and Ni 3d states and the resulting valence of cerium. rsc.orgrsc.org

Model Hamiltonians are employed to capture the essential physics of strongly correlated electron systems. The Kondo lattice model, for instance, is fundamental for describing the competition between the local Kondo screening effect and the inter-site RKKY interactions, which dictates whether the ground state is non-magnetic or magnetically ordered. arxiv.orgicm.edu.pl More complex models can also account for the interplay between the crystal electric field and exchange interactions, which are crucial in determining the magnetic anisotropy and the details of the magnetic structure. dtic.mil

To bridge the gap between first-principles calculations and macroscopic magnetic properties, multiscale modeling approaches are used. researchgate.net These methods map the results from DFT calculations onto effective spin models, like a generalized Ising or Heisenberg model. researchgate.netcecam.org From these models, parameters for various magnetic interactions, such as exchange interactions, Dzyaloshinskii-Moriya interaction, and magnetic anisotropy, can be calculated. cecam.org This allows for the simulation of magnetic properties at finite temperatures, such as the Curie or Néel temperatures, and the prediction of complex magnetic structures. researchgate.net

Table 2: List of Mentioned Compounds

Catalytic Research on Cerium Nickel Materials

Mechanisms of Catalytic Activity in Cerium-Nickel Systems

The catalytic efficacy of cerium-nickel (Ce-Ni) systems stems from a combination of complex and interrelated electronic and structural properties. The mechanisms underpinning their activity are multifaceted, involving dynamic changes in oxidation states, powerful synergistic interactions between the two elements, and the unique electronic configuration of cerium.

A cornerstone of cerium's catalytic function is its ability to cycle between the Ce⁴⁺ and Ce³⁺ oxidation states. researchgate.net This redox couple (Ce⁴⁺/Ce³⁺) is fundamental to the material's high oxygen storage capacity (OSC), allowing it to readily release or take up oxygen atoms. mdpi.com This property is crucial in many catalytic reactions, particularly in oxidation processes, where the ceria lattice can provide active oxygen species. The presence of Ce³⁺ ions is associated with the formation of oxygen vacancies, which are active sites for the adsorption and activation of reactant molecules. proquest.com

In Ce-Ni catalysts, this redox behavior is intimately linked with the oxidation state of nickel. The ceria support can influence the reducibility of nickel oxide (NiO) to its catalytically active metallic state (Ni⁰). For instance, the introduction of CeO₂ can weaken the interaction between NiO and a support like alumina, freeing the NiO and improving its reducibility. osti.gov The ceria redox cycle helps to remove carbon deposits from the catalyst surface by providing oxygen to gasify the carbon, which is a common cause of deactivation in nickel-based catalysts. proquest.com This redox interplay ensures a higher population of active Ni⁰ sites is maintained during catalysis. The electron density of states at the Fermi level can be increased by forming alloys and intermetallic phases, which enhances catalytic activity. peacta.org

The combination of cerium and nickel often results in catalytic performance that surpasses that of the individual components, a phenomenon known as synergy. nih.gov These synergistic effects arise from several factors at the structural and electronic levels.

Enhanced Metal Dispersion: Ceria acts as an excellent support material that can improve the dispersion of the active nickel phase. mdpi.com A higher dispersion of nickel nanoparticles prevents their agglomeration or sintering at high reaction temperatures, thereby maintaining a larger active surface area and prolonging the catalyst's lifespan. proquest.com

Strong Metal-Support Interaction (SMSI): A strong interaction between nickel and the ceria support can inhibit the growth of nickel crystals and enhance catalytic activity. proquest.com This interaction can also modify the electronic properties of the nickel, making it more efficient for specific reactions.

Oxygen Vacancy Formation: The addition of nickel to ceria, or vice-versa, can promote the formation of oxygen vacancies at the interface between the two components. These vacancies are critical active sites. In some reactions, cerium's Lewis acidic property is leveraged to shuttle reactants like CO₂ to the reactive nickel center, significantly enhancing the process. nih.gov The presence of these vacancies enhances oxygen mobility, which is highly advantageous for oxidation and reduction reactions. acs.org

Improved Reducibility and Activity: The synergy between the components leads to enhanced reducibility of the catalyst. Bimetallic Ce-Ni nanoparticles have been shown to reduce the temperature required for reactions compared to mono-elemental catalysts, confirming the synergistic effects. dntb.gov.ua In catalytic ozonation, for example, the activity is linked to surface oxygen vacancies and the concentration of Ce³⁺, with a Ce-Ni bilayer configuration showing significantly enhanced performance due to these synergistic roles. acs.org This improved activity is also evident in syngas production, where a 1:1 ratio of nickel oxide to cerium oxide on an alumina support showed the highest production rate. asianpubs.org

The unique catalytic properties of cerium are fundamentally rooted in its electronic structure, specifically the role of its 4f-orbitals. The ability of cerium to easily switch between the +3 (4f¹) and +4 (4f⁰) oxidation states is due to the low energy barrier for this transition. acs.org This facile redox chemistry is a direct consequence of the involvement of the f-orbitals.

In the Ce⁴⁺ state, the f-orbitals are delocalized, while in the Ce³⁺ state, the single f-electron is localized. acs.org This electronic flexibility is crucial for ceria's ability to store and release oxygen. Recent research has shown that electronic perturbation through orbital interplay can induce a Ce 4f → 5d electron transition. This transition facilitates the activation of reactant molecules by enriching the high-energy charge of the Ce 5d orbitals, thereby speeding up reaction rates. acs.org This manipulation of cerium's frontier orbitals highlights the profound impact of its unique f-orbital characteristics on its catalytic function, allowing for the rational design of more efficient cerium-based catalysts.

Advanced Applications in Thermochemical Reactions

Cerium-nickel catalysts have demonstrated significant promise in several high-temperature thermochemical processes, particularly for the production of hydrogen and syngas, which are crucial for the chemical industry and future energy systems.

Dry reforming of methane (B114726) (DRM) is a process that converts two major greenhouse gases, methane (CH₄) and carbon dioxide (CO₂), into valuable synthesis gas (syngas), a mixture of hydrogen (H₂) and carbon monoxide (CO). While nickel-based catalysts are cost-effective for this reaction, they are prone to deactivation from carbon deposition (coking) and sintering of nickel particles. proquest.com

The addition of cerium to nickel catalysts significantly mitigates these issues. Ceria's high oxygen storage capacity and the mobility of its lattice oxygen help to gasify carbon deposits as they form, thereby improving catalyst stability. proquest.comproquest.com The redox cycle between Ce³⁺ and Ce⁴⁺ is central to this carbon removal mechanism. proquest.com Furthermore, ceria enhances the dispersion of nickel particles, leading to higher initial activity. osti.gov

Research has shown that CeO₂-promoted Ni catalysts can achieve high methane conversion rates. For example, a 5Ni0.5Ce/MCM-41 catalyst recorded an initial methane conversion of 93% and a CO₂ conversion of 96%, with an H₂/CO ratio of 1.04. acs.org Another study on Ni catalysts supported on Ce-Pr mixed oxides found that the catalyst with 80 mol% Pr achieved the highest CH₄ conversion of 72% with an H₂/CO ratio of 0.89. mdpi.com The performance of these catalysts is often influenced by the specific formulation and reaction conditions.

Catalyst	Support/Promoter	CH₄ Conversion (%)	H₂/CO Ratio	Source
5Ni0.5Ce	MCM-41	93 (initial)	1.04	acs.org
Ni	Ce₀.₂Pr₀.₈O₂	72	0.89	mdpi.com
CeNi₀.₉Zr₀.₁O₃	Perovskite	>80	~1	proquest.com

Methanol (B129727) (CH₃OH) is considered an excellent liquid carrier for hydrogen due to its high hydrogen density and ease of reforming. Catalytic decomposition of methanol is a direct route to produce a mixture of hydrogen and carbon monoxide, which can be used in fuel cells. Nickel-containing catalysts are active for this process but can suffer from deactivation and the promotion of side reactions that reduce hydrogen yield. acs.org

The incorporation of ceria into nickel-based catalysts enhances both activity and selectivity for methanol decomposition. Ceria can improve the selectivity of methanol decomposition to CO and H₂ by interacting with byproducts. acs.org The stabilization of Ni-Niδ⁺ clusters on the CeO₂ support has been proposed to suppress methanation, a common side reaction. acs.org In studies on the aqueous-phase reforming of methanol, a NiCe/γ-Al₂O₃ catalyst exhibited the highest values of methanol conversion and hydrogen yield compared to other doped and undoped catalysts. bohrium.comresearchgate.net

Research on ceria-promoted platinum catalysts, which share mechanistic similarities, has demonstrated the potent effect of ceria. A 9% Pt–10% CeO₂/Al₂O₃ catalyst achieved 100% methanol conversion at 315 °C with a hydrogen selectivity exceeding 99%. umich.edu In Ni-Ce alloy deposits, an increase in cerium content was found to enhance the catalytic activity for the hydrogen evolution reaction. peacta.org

Catalyst System	Reaction	Key Finding	Source
Nickel-decorated	Methanol Decomposition	Improved catalytic activity and selectivity to CO and H₂ compared to single oxides.	acs.org
NiCe/γ-Al₂O₃	Aqueous-Phase Reforming of Methanol	Highest methanol conversion and hydrogen yield among tested catalysts.	researchgate.net
9% Pt–10% CeO₂/Al₂O₃	Methanol Decomposition	100% conversion at 315 °C with >99% H₂ selectivity.	umich.edu
Ni₇₇Ce₂₃ Alloy	Hydrogen Evolution Reaction	Maximum electrocatalytic activity among various Ni-Ce alloys.	researchgate.net

Electrocatalysis by Cerium-Nickel Systems

Cerium-nickel systems have demonstrated significant potential as electrocatalysts in energy conversion and storage applications, particularly for water electrolysis, which involves the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER).

The hydrogen evolution reaction is a critical process for producing clean hydrogen fuel through water splitting. Cerium-nickel materials have been investigated as cost-effective alternatives to precious metal catalysts like platinum. The inclusion of cerium in nickel-based catalysts enhances their activity for HER in alkaline solutions. peacta.org

Studies on electrodeposited Ni-Ce alloys have shown that the catalytic activity for HER increases with the cerium content in the alloy. peacta.org Among various compositions, the Ni77Ce23 alloy exhibited the maximum catalytic activity. peacta.org The mechanism in alkaline solutions involves steps like the Volmer, Heyrovsky, and Tafel reactions. peacta.org The interaction between cerium's f-orbitals and hydrogen's s-orbitals is thought to help reduce the energy barrier for water splitting. rsc.org

Another promising approach involves doping nickel phosphide (Ni2P) with cerium. Ce-doped Ni2P nanosheet arrays have been shown to be highly efficient electrocatalysts for HER in both acidic and basic conditions. acs.orgacs.org The introduction of cerium heteroatoms creates more active sites and enhances the intrinsic activity of the material. acs.org A Ce-doped Ni2P catalyst with a Ce/Ni atomic ratio of 12.3% required low overpotentials of 42 mV in acidic and 77 mV in basic environments to achieve a current density of 10 mA cm⁻². acs.org These catalysts also exhibit outstanding stability, showing consistent performance over 5,000 cycles and 100 hours of continuous operation. acs.org

Theoretical studies using density functional theory (DFT) have explored the redox behavior of cerium doped in nickel under alkaline conditions. rsc.org These computations indicate that oxidized cerium and partially oxidized nickel cooperate to boost the hydrogen evolution reaction, with Ce(OH)5@Ni identified as a highly plausible active phase following the Volmer-Heyrovsky mechanism. rsc.org However, some research on Ni-Ce alloys with low amounts of cerium did not find a significant improvement in catalytic activity, suggesting that the optimal composition is crucial for enhancing HER performance. researchgate.net

Table 2: Performance of Cerium-Nickel Electrocatalysts for Hydrogen Evolution Reaction (HER)

Catalyst	Medium	Overpotential at 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)	Source
Ni77Ce23 Alloy	Alkaline (NaOH)	-	-	peacta.org
Ce-doped Ni2P (12.3% Ce/Ni)	0.5 M H2SO4 (Acidic)	42	-	acs.org
Ce-doped Ni2P (12.3% Ce/Ni)	1 M KOH (Alkaline)	77	-	acs.orgacs.org

The oxygen evolution reaction is the other half-reaction of water electrolysis and is often the kinetic bottleneck due to its complex four-electron transfer process. Cerium-nickel materials are being actively researched to develop efficient and durable OER electrocatalysts.

The promotion of Ni-based electrocatalysts with ceria has been shown to enhance OER performance significantly. Interfacial CeO2 promotes the in situ reconstruction of Ni-based pre-catalysts (like NiS, NiP, and NiO) into highly active CeO2-NiOOH interfaces during the OER process. acs.org This reconstruction is facilitated by the strengthened adsorption of hydroxyl groups on the ceria. acs.org A CeO2-modified Ni3S2 catalyst demonstrated a low overpotential of 251 mV to reach a current density of 10 mA cm⁻² in 1.0 M KOH. acs.org

While pristine cerium-based materials like CeO2 are often non-conductive, combining them with other metals or creating specific nanostructures can overcome this limitation. mdpi.comnih.gov For instance, coating NiCo2O4 nanowires with CePO4 has been explored as a method to construct heterostructures that regulate electrocatalytic activity. mdpi.com These strategies aim to develop highly conductive and stable OER electrocatalysts, leveraging the synergistic effects between cerium and nickel. mdpi.comnih.gov

Table 3: OER Performance of Nickel-Doped Ceria Electrocatalysts

Catalyst	Tafel Slope (mV dec⁻¹)	Activation Energy (kJ mol⁻¹)	Source
Ce0.95Ni0.05O2-δ	281	28 - 43	mdpi.com
Ce0.90Ni0.10O2-δ	232	28 - 43	mdpi.com
Ce0.85Ni0.15O2-δ	192	28 - 43	mdpi.com
Ce0.80Ni0.20O2-δ	206	28 - 43	mdpi.com

Photocatalysis and Advanced Oxidation Processes

The synergistic combination of cerium and nickel has led to innovative applications in photocatalysis and advanced oxidation processes (AOPs), which are effective for organic synthesis and environmental remediation.

In the realm of organic chemistry, a novel photocatalytic method has been developed for dehydroxymethylative arylation, enabling the cross-coupling of free alcohols with aryl halides. organic-chemistry.orgnih.govacs.org This process utilizes inexpensive cerium and nickel catalysts under mild, visible-light-driven conditions. organic-chemistry.orgnih.gov The mechanism involves the formation of alkyl radicals from alcohols, facilitated by cerium complexes with specific benzoate ligands. organic-chemistry.org These radicals are then intercepted by a nickel cross-coupling cycle to form the desired C(sp³)–C(sp²) bond, with formaldehyde being extruded as a byproduct. organic-chemistry.orgacs.org Mechanistic studies have identified a tribenzoate cerium(III) complex as a key intermediate in this synergistic catalytic system. nih.govacs.org

In environmental applications, cerium-nickel bilayer thin films have been investigated for the catalytic ozonation of contaminants of emerging concern, such as methylparaben. acs.org Catalytic ozonation is a promising AOP that offers high oxidation potential without requiring an additional energy source like UV light. acs.org Studies on CeO2/NiO bilayer films synthesized via ultrasonic spray pyrolysis showed that the sequence of the layers significantly impacts catalytic performance. A film with CeO2 as the top layer demonstrated superior performance, achieving 58.5% mineralization of methylparaben after 120 minutes of reaction, compared to 38.6% for a film with NiO as the top layer. acs.org This enhanced activity is attributed to the generation of more active surface sites in the CeO2-top-layer configuration. acs.org While many studies on such films have focused on photocatalysis, this research highlights the potential of Ce-Ni systems in catalytic ozonation for water treatment. acs.org

Electrochemical Investigations of Cerium Nickel Systems

Electrode Material Development for Energy Storage

The unique electronic and structural properties of cerium-nickel compounds have positioned them as promising candidates for high-performance energy storage devices. Their application in supercapacitors, particularly through the formation of composites and hybrid frameworks, has garnered considerable research interest.

Supercapacitor Applications of Cerium-Nickel Composites

Cerium-nickel composites are emerging as advanced electrode materials for supercapacitors, devices that store energy via electrostatic charge accumulation and fast surface redox reactions. The combination of cerium's high theoretical capacitance and nickel's excellent electrical conductivity and electrochemical activity results in materials with enhanced energy storage capabilities.

Researchers have synthesized various cerium-nickel composites, demonstrating their superior performance. For instance, a CeO₂@NiO nanocomposite, prepared via a hydrothermal method, exhibited a specific capacitance of 317 F g⁻¹ at a current density of 1 A g⁻¹ in a 1 M KOH electrolyte. acs.org An asymmetric supercapacitor fabricated with this material as the positive electrode and activated carbon as the negative electrode delivered a notable energy density of 12 Wh kg⁻¹ and a power density of 2000 W kg⁻¹, maintaining 80% of its initial capacitance after 10,000 charge-discharge cycles. researchgate.net

Another study reported on a three-dimensional quaternary copper-nickel-cerium-cobalt oxide (Cu-Ni-Ce-Co oxide) synthesized through a one-step hydrothermal protocol. acs.org This material provided an exceptionally high specific capacitance of 2696 F g⁻¹ at 1 A g⁻¹. acs.org An asymmetric supercapacitor using this quaternary oxide as the positive electrode and graphene nanoplatelets as the negative electrode achieved a remarkable energy density of approximately 51 Wh kg⁻¹ at a power density of 581.9 W kg⁻¹, with 92% specific capacitance retention after 3000 cycles. acs.org

The performance of these composites is often attributed to their unique nanostructures. For example, CeO₂/NiO nanocomposites with nanoflake and flower-like morphologies have been synthesized, which can enhance the accessibility of electrolyte ions to the active material, thereby improving electrochemical performance. mdpi.com Similarly, binder-free electrospun nickel cerium selenide (B1212193) nanofibers have been developed, offering long-term cycling stability over 50,000 cycles. researching.cn

Composite Material	Synthesis Method	Specific Capacitance (at current density)	Energy Density (at power density)	Cycling Stability
CeO₂@NiO	Hydrothermal	317 F g⁻¹ (at 1 A g⁻¹) acs.org	11 Wh kg⁻¹ (at 750 W kg⁻¹) acs.org	80% retention after 10,000 cycles researchgate.net
Cu-Ni-Ce-Co oxide	Hydrothermal	2696 F g⁻¹ (at 1 A g⁻¹) acs.org	~51 Wh kg⁻¹ (at 581.9 W kg⁻¹) acs.org	92% retention after 3000 cycles acs.org
CeNiO₃ perovskite	Electrospinning	189 F g⁻¹ (at 0.5 A g⁻¹) mdpi.com	Not Reported	Not Reported
Ni-CeO₂@PANI	In-situ polymerization	866 F/g (at 1 A/g) doi.org	120.3 Wh/kg doi.org	85.6% retention after 10,000 cycles doi.org

Hybrid Frameworks and Nanocomposites in Electrochemistry

Hybrid frameworks and nanocomposites involving cerium and nickel represent a sophisticated approach to designing electrode materials. These structures leverage the synergistic effects between different components to achieve enhanced electrochemical properties. Metal-organic frameworks (MOFs) and other hybrid structures offer high surface areas and tunable porosity, which are critical for efficient ion transport and charge storage.

A tri-metallic (Ni-Ce-Cu)-based metal-organic framework was synthesized for the electrochemical detection of L-cysteine, demonstrating the versatility of these frameworks beyond energy storage. kci.go.kr In the context of supercapacitors, hybrid Ni-Co MOFs have shown a specific capacitance of 745 F g⁻¹, significantly higher than their single-metal counterparts, which is attributed to the synergistic effects of the different metals and the organic ligand. researchgate.net

The integration of conductive materials like graphene with cerium-nickel oxides further enhances performance. A composite of cerium-based MOF with reduced graphene oxide has been reported as an efficient supercapacitor electrode. eaapublishing.org Similarly, a bimetallic copper/cerium-based MOF combined with nickel-doped zinc oxide nanoparticles was used to create a modified carbon paste electrode, showcasing the potential of these hybrid systems in sensor applications. rsc.org The high surface area and porous nature of these frameworks provide more reaction sites and facilitate electron transfer and analyte diffusion. rsc.org

Electrocatalytic Sensing and Detection

The distinct redox properties of cerium and the catalytic activity of nickel make their combined systems highly effective for the electrocatalytic detection of various chemical species. These sensors offer advantages such as high sensitivity, selectivity, and rapid response times.

Nitrite (B80452) Detection

Cerium-nickel-based materials have demonstrated significant promise as electrochemical sensors for the detection of nitrite (NO₂⁻), a common environmental and food pollutant. The electrocatalytic oxidation of nitrite at the surface of these modified electrodes forms the basis of the sensing mechanism.

A heterostructure CeO₂@NiO nanocomposite modified glassy carbon electrode showed excellent electrocatalytic activity towards nitrite oxidation. acs.org This sensor exhibited a wide linear response range from 0.001 x 10⁻⁶ to 4 x 10⁻³ M and a high sensitivity of 2260 μA mM⁻¹ cm⁻². acs.org The sensor also displayed good selectivity and long-term stability, with successful application in real water samples. acs.org

Other research has explored different composite materials for nitrite detection. For example, CeO₂/PPy (polypyrrole) composites have been used to create an electrochemical sensor with a linear detection range of 0.125–22.5 mmol/L and a detection limit of 0.08 μmol/L. researchgate.net The synergistic effect between the components in these composites enhances their electrocatalytic properties, leading to improved sensor performance.

Sensor Material	Linear Detection Range	Limit of Detection (LOD)	Sensitivity
CeO₂@NiO/GCE acs.org	0.001 x 10⁻⁶ – 4 x 10⁻³ M	Not specified	2260 μA mM⁻¹ cm⁻²
CeO₂/PPy composite researchgate.net	0.125–22.5 mmol/L	0.08 μmol/L	Not specified
NiCo₂O₄ nanotapes researchgate.net	10–300 μM	1.04 μM	1.03 μAμM⁻¹ cm⁻²
Ag-CeO₂@C mdpi.com	40 μM–500 μM	4.3 μM	Not specified

Hydrogen Peroxide Sensing

The detection of hydrogen peroxide (H₂O₂) is crucial in various fields, including clinical diagnostics, food safety, and environmental monitoring. Cerium-nickel systems have been developed as effective non-enzymatic sensors for H₂O₂.

A study on cerium and nickel co-doped zinc oxide (Ce/Ni-doped ZnO) nanostructures reported a sensitive electrochemical sensor for H₂O₂. mdpi.com The modified electrode exhibited a sensitivity of 46.21 μA/μM.cm² and a detection limit of 15.89 μM. mdpi.com The enhanced sensing performance was attributed to the dual-doping of ZnO, which likely created more active sites for the electrocatalytic reduction or oxidation of H₂O₂.

In another approach, polyaniline/cerium oxide (PANI/CeO₂) nanocomposites were fabricated for H₂O₂ detection. rsc.orgrsc.org A glassy carbon electrode modified with these nanocomposites showed good electrocatalytic oxidation properties towards H₂O₂ with a low limit of detection and good repeatability. semanticscholar.org The sensing mechanism in ceria-based sensors often involves the reversible transition between Ce³⁺ and Ce⁴⁺ states upon interaction with H₂O₂. researchgate.net

Sensor Material	Linear Detection Range	Limit of Detection (LOD)	Sensitivity
Ce/Ni-doped ZnO mdpi.com	Not specified	15.89 μM	46.21 μA/μM.cm²
PANI/CeO₂ nanocomposite semanticscholar.org	Not specified	Low limit of detection	Good

Electrocrystallization and Surface Deposition Studies of Nickel with Cerium Additives

The addition of cerium compounds as additives in nickel electrodeposition baths has been shown to significantly influence the electrocrystallization process, leading to improved properties of the resulting nickel deposits. These additives can affect the nucleation rate, grain size, surface morphology, and preferred crystal orientation of the nickel coating.

A study investigating the effect of adding cerium chloride (CeCl₃) to an industrial nickel electrolyte found that an optimal concentration of 0.8 g L⁻¹ CeCl₃ promoted the electro-deposition process. researchgate.net This addition accelerated the nucleation rate and shortened the nucleation relaxation time, resulting in a refined grain size of the deposited layer. researchgate.net The cerium additive also improved the structure of the coating, leading to a more uniform and smooth surface. researchgate.net

The mechanism by which cerium additives exert their influence is thought to involve their adsorption onto the cathode surface, which can modify the growth and crystal building of the nickel deposit. ecu.edu.au The incorporation of rare earth elements like cerium can enhance the surface properties of coatings, including wear resistance and corrosion resistance. rsc.org For instance, the addition of Ce³⁺ has been shown to improve the surface quality of Co-Ni alloy coatings. rsc.org

Furthermore, photo-assisted potentiodynamic deposition has been used to create black Ni-Ce oxide composite coatings with high absorption and emissivity properties. gncl.cn The presence of cerium can also lead to interesting surface phenomena, such as a transition from superhydrophilic to nearly superhydrophobic conditions over time. gncl.cn In other applications, amorphous aluminum-nickel-cerium (Al-Ni-Ce) coatings deposited by cold spray have demonstrated enhanced microhardness and corrosion resistance, suggesting a passivating effect. swinburne.edu.au

Additive/System	Electrolyte/Method	Key Findings
CeCl₃ researchgate.net	Industrial Nickel Electrolyte	0.8 g L⁻¹ CeCl₃ accelerated nucleation, refined grain size, and improved surface uniformity.
Ce³⁺ rsc.org	Sulfamic Acid System (for Co-Ni-Ce)	Improved surface quality of the coating.
Ni-Ce oxide gncl.cn	Potentiodynamic Deposition	Photo-assistance increased deposition rate; coating showed high absorption and emissivity.
Al-Ni-Ce swinburne.edu.au	Cold Spray Deposition	Resulting coating exhibited increased microhardness and better corrosion resistance.

Surface Chemistry and Interfacial Phenomena in Cerium Nickel Materials

Surface Reactivity and Passivation Mechanisms of Cerium-Nickel Films

Cerium is a highly reactive rare earth metal, and understanding its surface chemistry is crucial for its applications. Nickel, being more inert, has the potential to passivate the surface of cerium. In situ studies involving the magnetron sputtering of cerium and nickel films have been conducted to investigate their surface and interface properties before and after exposure to air. These studies reveal that the in situ deposition of a nickel film enhances the stability of both cerium and nickel compared to ex situ preparations. researchgate.net

The formation of a passivation layer is a key aspect of the surface chemistry of these materials. For instance, in certain environments, a passivation film composed of phosphate, molybdate, their crystalline hydrates, and molybdenum oxides can form on related materials. mdpi.com While not a direct study on Ce-Ni films, this highlights the complex nature of passivation layers that can form on reactive metal surfaces. The presence of nickel can influence the formation and properties of such protective films. For example, ultrathin nickel films have been shown to passivate silicon photoanodes for water oxidation, indicating nickel's ability to form protective layers. researchgate.net The reactivity of ceria surfaces can also be significantly altered by the presence of oxygen vacancies, which in turn affects the adsorption and reaction of various molecules. researchgate.net

Surface Reduction and Oxidation Processes in Cerium-Nickel Oxides

The redox properties of cerium-nickel oxides are central to their catalytic activity. Ceria (CeO₂) is known for its ability to easily cycle between Ce⁴⁺ and Ce³⁺ oxidation states, which facilitates the creation of oxygen vacancies. units.it Nickel's presence significantly influences these redox processes.

In Ni-doped CeO₂ nanoparticles, an interesting phenomenon is observed during reduction in a hydrogen atmosphere. Contrary to the expectation that Ni²⁺ would be reduced before Ce⁴⁺, studies have shown that the reduction of Ce⁴⁺ to Ce³⁺ is promoted, while the reduction of Ni²⁺ is hindered. units.it In fact, the reduction of Ce⁴⁺ can proceed with the simultaneous oxidation of Ni²⁺ ions. units.it This distinct surface chemistry, different from the individual bulk oxides, is attributed to the electronic interaction between cerium and nickel ions. units.it

Temperature-programmed reduction (TPR) studies of Ni-CeO₂ materials typically show multiple reduction peaks. For instance, H₂-TPR profiles of nanoshaped cerium oxide with nickel exhibit a broad low-temperature peak (around 463–555 °C) attributed to the reduction of surface ceria and a high-temperature peak (around 724−780 °C) corresponding to bulk ceria reduction. mdpi.com The addition of nickel can shift these reduction temperatures, indicating a strong interaction between the nickel and the ceria support. mdpi.com The table below summarizes the hydrogen consumption for different cerium dioxide shapes, which is a measure of their reducibility.

Hydrogen Consumption for Different Cerium Dioxide Shapes mdpi.com

Sample	H₂ Consumption (mmol/g)
CeO₂ polycrystalline	0.45
CeO₂ rods	0.21
CeO₂ cubes	0.18
CeO₂ octahedra	0.29

The re-oxidation process is equally important. After reduction, the cerium-nickel oxide can be re-oxidized by reacting with molecules like CO₂, replenishing the oxygen vacancies. mdpi.com This redox cycle is fundamental to many catalytic applications. In the context of chemical looping dry reforming of methane (B114726), nickel catalyzes the simultaneous reduction of both iron and cerium oxides. rsc.org During the CO₂ step, a complex interplay of oxidation states and phase transformations occurs, involving Ce³⁺ and Ce⁴⁺ species as well as metallic and oxidized forms of iron and nickel. rsc.org

Investigation of Heterointerfaces and Their Significance in Composite Systems

The interface between cerium and nickel components in composite materials, known as a heterointerface, is a region of significant chemical and electronic activity. These interfaces can dramatically enhance catalytic performance by promoting synergistic effects between the constituent materials.

The construction of dual heterointerfaces, such as Ni-VN and Ni-CeF₃, has been shown to accelerate the hydrogen evolution reaction in alkaline solutions. researchgate.net In this system, the heterointerfaces work in concert to promote the transfer of hydroxide (B78521) (OH⁻) adsorption sites and optimize the adsorption energy of intermediates. researchgate.net Similarly, in CeF₃@Ni₃N nanosheet arrays, the heterointerfaces created by the gradual extrusion of fluoride (B91410) species from Ni(OH)₂ lattices and the ability of CeF₃ to modulate the electron distribution of Ni₃N enhance surface adsorption kinetics. researchgate.net

In Ni-X (where X = S, P, O) systems modified with ceria, the interfacial CeO₂ promotes the in situ reconstruction of the nickel compound by strengthening hydroxyl adsorption. This leads to the generation of highly active CeO₂-NiOOH interfaces. acs.org The presence of these interfaces, along with oxygen vacancies, can harmoniously regulate the chemisorption of intermediate species, leading to favorable reaction kinetics. acs.org The interaction between CeO₂ and other transition metals can also serve as a pathway for electron transfer, enhancing conductivity. chinesechemsoc.org

The table below presents data on the electrocatalytic performance of a CeO₂-modified Ni₃S₂ catalyst, highlighting the low overpotentials achieved, which is indicative of high activity.

Electrocatalytic Performance of CeO₂-Modified Ni₃S₂ in 1.0 M KOH acs.org

Current Density (mA cm⁻²)	Overpotential (mV)
10	251
100	364

Surface Functionalization and Adsorption Studies

The functionalization of cerium-nickel surfaces and the study of adsorption processes are crucial for understanding and improving their catalytic and sorbent properties. The interaction of various molecules with these surfaces is highly dependent on the surface's electronic structure, the presence of defects, and the specific composition.

Density Functional Theory (DFT) studies have been employed to investigate the adsorption of nickel on ceria surfaces. researchgate.netresearchgate.net These studies show that nickel adatoms can adsorb at different sites, such as on top of surface oxygen atoms or in bridging positions, depending on the ceria surface plane (e.g., (111) vs. (110)). researchgate.netresearchgate.net The adsorption of nickel can induce significant structural distortions and is often accompanied by the reduction of Ce⁴⁺ to Ce³⁺. researchgate.net The adsorption energy of nickel on the ceria surface is a key parameter in these studies. For example, the adsorption energy for a monolayer of nickel on ceria has been calculated to be 2.64 eV. researchgate.net

The adsorption of reactants and intermediates is a critical step in catalysis. For instance, in the decomposition of methanol (B129727) on Ni/FeCe oxide composites, the reaction mechanism is intricately linked to the generation of surface intermediates. acs.org The ceria support plays a complex role in stabilizing highly dispersed nickel particles and influencing the adsorption of species like methoxy (B1213986) groups. acs.org

Surface functionalization can also be used to enhance the adsorption capacity for specific molecules. Doping nickel hydroxides with cerium has been shown to increase their capacity for direct air capture of CO₂. acs.org This enhancement is attributed to the creation of more basic surface hydroxyl moieties due to the electronic effects of the cerium dopant. acs.org XPS data indicates a shift in the Ni 2p binding energy to higher values in Ce-doped samples, suggesting partial electron transfer from the Ni²⁺ ions, which in turn makes the oxygen/hydroxyl groups more electron-rich and basic. acs.org

The table below shows the impact of cerium doping on the CO₂ adsorption capacity of porous nickel hydroxides under humid conditions.

CO₂ Adsorption Capacities of Porous Nickel Hydroxides acs.org

Material	Adsorption Conditions	DAC Capacity (µmol/m²)
α-Ni(OH)₂	25 °C, 400 ppm CO₂, 67% RH	~0.4
α-NiCe₀.₁(OH)ₓ	25 °C, 400 ppm CO₂, 67% RH	~0.7

Doping Effects and Alloying Strategies in Cerium Nickel Systems

Cerium Doping in Nickel-Based Structures

The introduction of cerium into nickel-based structures has been a significant area of research, primarily focusing on the modification of electronic properties and the enhancement of performance in catalytic and electrochemical applications.

Impact on Electronic Structure and Catalytic Activity

Cerium doping has been shown to effectively regulate the electronic structure of nickel-based materials, leading to improved catalytic activity. Theoretical and experimental studies have demonstrated that the incorporation of cerium can optimize the hydrogen adsorption free energy on nickel-based catalysts, thereby boosting their performance. sciopen.com For instance, in nickel nitride nanosheet arrays, cerium doping has been found to enhance the bifunctional catalytic performance for both the hydrogen evolution reaction (HER) and hydrazine (B178648) oxidation reaction (HzOR). sciopen.com This improvement is attributed to the optimization of the free energy of hydrogen adsorption and the promotion of the intrinsic catalytic activity of the nickel nitride. sciopen.com

Density functional theory (DFT) computations have further elucidated the in-situ redox behavior of cerium doped in nickel under alkaline conditions. rsc.org These studies indicate that stable phases of oxidized cerium and partially oxidized nickel cooperate to boost the hydrogen evolution reaction. rsc.org The interaction between cerium's f-orbitals and hydrogen's s-orbitals plays a crucial role in reducing the energy barrier for water splitting, further enhancing the catalytic process. rsc.org

Catalyst System	Effect of Cerium Doping	Application
Ce-doped Ni₃N nanosheet arrays	Optimizes hydrogen adsorption free energy, boosts catalytic activity. sciopen.com	Hydrogen evolution reaction (HER) and hydrazine oxidation reaction (HzOR). sciopen.com
Ce doped in Ni	Creates stable oxidized Ce and partially oxidized Ni phases, reduces energy barrier for water splitting. rsc.org	Alkaline hydrogen evolution. rsc.org

Enhancement of Electrochemical Performance

The doping of cerium into nickel-based materials has demonstrated a significant enhancement in their electrochemical properties, particularly for applications such as pseudocapacitors. The introduction of Ce³⁺ into nickel oxide (NiO) nanoparticles, for example, has been shown to improve conductivity, which in turn enhances electrochemical performance and cycling stability. researchgate.net

Research on Ce³⁺ doped NiO nanoparticles has revealed a substantial increase in specific mass capacitance compared to pristine NiO. researchgate.net This enhancement is attributed to the distortion of the crystal lattice caused by the incorporation of cerium, leading to improved faradic properties. researchgate.net A mesoporous 3D network of 1% cerium-doped NiO nanoflakes exhibited a high specific capacitance of 2444 Fg⁻¹ at a scanning rate of 5 mVs⁻¹, along with a cyclic stability of 93% after 2000 cycles. researchgate.net

Material	Cerium Doping Level	Key Electrochemical Improvement
Ce³⁺ doped NiO nanoparticles	Not specified	5 times higher specific mass capacitance than pristine NiO. researchgate.net
1% Ce-doped NiO nanoflakes	1%	Specific capacitance of 2444 Fg⁻¹ and 93% cyclic stability after 2000 cycles. researchgate.net

Nickel Doping in Cerium Oxide Systems

The incorporation of nickel into cerium oxide (ceria, CeO₂) has been extensively studied to modify its intrinsic properties for various technological applications. This doping strategy influences the structural, magnetic, catalytic, and redox characteristics of the ceria host material.

Influence on Structural and Magnetic Properties

The introduction of nickel ions into the cerium oxide lattice leads to notable changes in its structural and magnetic properties. X-ray diffraction (XRD) studies have shown that Ni-doped CeO₂ nanoparticles typically retain the single-phase cubic fluorite structure of ceria, with a decrease in lattice parameters and particle size as the nickel concentration increases. arxiv.orgresearchgate.net This is attributed to the substitution of larger Ce⁴⁺ ions with smaller Ni²⁺ ions. arxiv.org

From a magnetic perspective, pure CeO₂ is paramagnetic, while nickel doping can induce room temperature ferromagnetism (RTFM). arxiv.orgdoaj.orgresearchgate.net The saturation magnetization is observed to increase with Ni doping up to a certain concentration (e.g., 7%) and then decrease with further doping. arxiv.org This magnetic behavior is often explained by the F-center exchange (FCE) mechanism, where oxygen vacancies mediate the ferromagnetic coupling between the magnetic moments of the dopant ions. researchgate.net The presence of these oxygen vacancies is a direct consequence of the charge compensation required when substituting Ce⁴⁺ with Ni²⁺. rsc.org

Ni Doping Concentration in CeO₂	Effect on Lattice Parameter	Effect on Particle Size	Magnetic Behavior
Increasing concentration	Decrease arxiv.org	Decrease arxiv.orgresearchgate.net	Induces room temperature ferromagnetism. arxiv.orgdoaj.orgresearchgate.net
Up to 7%	Decrease arxiv.org	Decrease arxiv.org	Increasing saturation magnetization. arxiv.org
Above 7%	Decrease arxiv.org	Decrease arxiv.org	Decreasing saturation magnetization. arxiv.org

Role in Catalytic and Redox Behavior

Nickel doping plays a crucial role in enhancing the catalytic and redox properties of cerium oxide. The high oxygen mobility within the doped CeO₂ lattice, facilitated by the creation of oxygen vacancies, is a key factor in its catalytic prowess. doaj.orgresearchgate.net This enhanced redox capability makes Ni-doped ceria a promising catalyst for a variety of reactions.

In the context of electrocatalysis, nickel-doped ceria has demonstrated good bifunctional activity for both the oxygen reduction reaction (ORR) and the oxygen evolution reaction (OER) in alkaline media. The presence of nickel influences the electronic properties and can modify the electrocatalytic activity of the material. Furthermore, Ni/samarium-doped ceria (Ni/SDC) nanocatalysts have shown high activity for the catalytic partial oxidation of methane (B114726), a process that is dependent on the synergistic effect between the nickel metal and the metal-support interaction. mdpi.com The reducibility of the catalyst and the Ni-SDC interaction, which are influenced by Ni particle size and oxygen vacancies, are critical for its catalytic performance. mdpi.com

Catalyst System	Application	Key Findings
Nickel-doped ceria (Ce₁₋ₓNiₓO₂₋δ)	Oxygen Reduction Reaction (ORR) and Oxygen Evolution Reaction (OER)	Good bifunctional electrocatalytic activity in alkaline media.
Nickel/samarium-doped ceria (Ni/SDC)	Catalytic partial oxidation of methane	Catalytic activity is determined by the synergistic effect between Ni and the support, influenced by Ni particle size and oxygen vacancies. mdpi.com

Co-Doping with Ternary and Quaternary Elements (e.g., Al, Si, Fe, Zn, Cu)

The strategy of co-doping cerium-nickel systems with additional elements such as aluminum (Al), silicon (Si), iron (Fe), zinc (Zn), and copper (Cu) has been explored to further tailor their properties for specific applications. This approach can lead to synergistic effects that enhance the performance beyond what is achievable with binary doping.

In one example, cerium and nickel were co-doped into zinc oxide (ZnO) nanostructures for electrochemical sensing of hydrogen peroxide. mdpi.com The co-doped material exhibited a higher sensing response compared to the undoped ZnO, indicating that the dual doping improved the reaction kinetics and electrode utilization. mdpi.com

In the realm of high-entropy alloys, which involve multiple principal elements, the interactions between Ni, Cr, Co, and Fe have been studied. osti.gov These complex systems exhibit short-range ordering that influences their electronic structure and magnetic properties. osti.gov For instance, in a NiCrCoFe quaternary alloy, positive short-range order is predicted for like-atom pairs (Ni-Ni, Cr-Cr, etc.), while negative order is predicted for several unlike-atom pairs (Ni-Cr, Ni-Fe, etc.). osti.gov

Furthermore, the addition of elements like Co and Ni to Al-Si-Fe-Cu-Zn alloys has been investigated for its effect on corrosion resistance. mdpi.com The presence of Ni-bearing intermetallic compounds was found to decrease the corrosion rate in a NaCl solution. mdpi.com These studies highlight the complex interplay of multiple elements in determining the final properties of the material. The development of interatomic potentials for complex concentrated alloys containing elements like Cu, Ti, Ni, Cr, Co, Al, Fe, and Mn is crucial for computational design and understanding of these multi-component systems. nist.gov

System	Co-doping Elements	Application/Property Studied	Key Findings
ZnO	Ce, Ni	Electrochemical H₂O₂ sensing	Co-doping enhances sensing response and reaction kinetics. mdpi.com
Ni-based high-entropy alloy	Cr, Co, Fe	Electronic structure and magnetism	Short-range ordering between elements influences properties. osti.gov
Al-Si-Fe-Cu-Zn alloy	Ni, Co	Corrosion resistance	Ni addition decreases the corrosion rate. mdpi.com

Synergistic Effects in Multi-Component Cerium-Nickel Systems

The introduction of additional elements into Ce-Ni alloys can result in complex interactions that lead to the formation of new phases, refinement of microstructures, and enhanced properties through synergistic mechanisms. These effects are often a result of the interplay between the electronic structures and atomic sizes of the constituent elements.

In Al-Ce-Ni-Mn-Sc-Zr alloys, for instance, a combination of four distinct strengthening phases work in concert to significantly improve the material's strength at both ambient and elevated temperatures. These phases include eutectic Al11Ce3 and Ni-rich platelets, L12-Al3(Sc,Zr) nanoprecipitates, and manganese in the α-Al solid solution. The presence of nickel contributes to the formation of coarsening-resistant, Ni-rich eutectic phases that synergize with the other strengthening mechanisms. osti.gov

The synergistic effects are not limited to mechanical properties. In the Ce-Zr mixed oxides supporting Ni/NixSny intermetallic compounds, the progressive addition of tin tunes the activity of the catalysts, and this effect is further amplified by changes in the reaction environment, such as pH. This demonstrates a synergy between alloy composition and external conditions. cdmf.org.br Similarly, in high aluminum nickel-based superalloys, the synergistic effect of MgO and CeO2 in the slag during electroslag remelting leads to the modification and removal of non-metallic inclusions. Chemical reactions between the slag components and dissolved aluminum in the alloy result in the dissolution of cerium and magnesium, which then alter the composition of inclusions from polygonal MgO-Al2O3 to spherical Ce2O3-Al2O3-MgO, ultimately reducing the oxygen content and the number of inclusions. metallurgical-research.org

First-principles studies on Ce-doped Ni3Sn4 intermetallic compounds reveal that cerium doping enhances the ductility and reduces the anisotropic characteristics of the material. This is attributed to the unique electronic properties of cerium, such as d-f hybridization and an increased density of states near the Fermi level, which promotes toughness. mdpi.com The introduction of cerium weakens the hybridization between Ni-d and Sn-p electrons and creates a new bonding peak dominated by Ce-f orbitals, suggesting the formation of covalent bonds between nickel and cerium. mdpi.com

The following interactive table provides a summary of observed synergistic effects in various multi-component cerium-nickel systems.

Impact on Electronic and Magnetic Properties

Doping and alloying have a profound impact on the electronic and magnetic properties of cerium-nickel systems. These changes are often rooted in the alteration of the electronic band structure, density of states (DOS), and the hybridization between the f-electrons of cerium and the d-electrons of nickel and other transition metals.

The magnetic behavior of cerium compounds is closely linked to the valence state of the cerium ion, which can fluctuate between a magnetic Ce³⁺ state and a non-magnetic Ce⁴⁺ state. aps.org This valence fluctuation is critical as it directly affects the magnetic moment and magnetocrystalline anisotropy. aps.org

In the ternary intermetallic compound Ce4Ni6Al23, the local atomic environments of nickel and cerium are similar to those in related binary and ternary phases, suggesting that the fundamental electronic interactions are preserved. researchgate.net First-principles calculations on Ce-doped Ni3Sn4 show that the total and partial density of states are primarily influenced by the Ni-d and Ce-f orbitals. mdpi.com An increase in cerium content leads to a higher TDOS at the Fermi level, which is indicative of reduced structural stability. mdpi.com

Studies on CeNi5 have shown that it exhibits enhanced Pauli paramagnetism and is close to a quantum critical point. researchgate.netresearchgate.net The magnetic susceptibility of CeNi5 is significantly influenced by pressure, with large magnetovolume effects observed at low temperatures. researchgate.net The substitution of other elements for nickel in CeNi5 can drastically alter its magnetic and electronic properties. For example, the partial substitution of Cr for Ni in CeNi5-xCrx alloys leads to a decrease in the plateau pressure for hydrogen absorption. researchgate.net

The following interactive table summarizes the impact of various dopants on the electronic and magnetic properties of selected cerium-nickel systems.

Advanced Characterization Techniques in Cerium Nickel Research

Spectroscopic Analysis for Electronic and Chemical State Probing

Spectroscopic techniques are indispensable for investigating the electronic configurations and chemical bonding within cerium-nickel compounds. They provide detailed information on oxidation states, charge transfer phenomena, and the nature of hybridized orbitals, which are fundamental to understanding the material's properties.

X-ray Photoelectron Spectroscopy (XPS)

The Ce 3d XPS spectrum is complex, featuring multiple peaks due to final-state effects and spin-orbit splitting (3d₅/₂ and 3d₃/₂). The deconvolution of this spectrum allows for the quantification of the Ce³⁺/Ce⁴⁺ ratio, a key parameter in catalytic and electrochemical applications. For instance, in Ce-Ni oxide systems, an increase in the Ce³⁺ concentration often points to the formation of oxygen vacancies. rsc.org Studies on Gd₁₋ₓCeₓNi₃ have shown that Ce ions exist in an intermediate-valence state. ifmpan.poznan.pl In Ni/cerium oxide coatings, XPS analysis after argon ion etching confirms the presence of both Ce³⁺ and Ce⁴⁺ species. researchgate.net

The Ni 2p spectra are used to identify the chemical state of nickel. The Ni 2p₃/₂ peak for metallic nickel (Ni⁰) is found at a lower binding energy than for oxidized nickel (Ni²⁺ or Ni³⁺). For example, in electroless plated Ni-P alloys, XPS can distinguish between Ni⁰ and Ni²⁺ (in the form of NiO and Ni(OH)₂). mdpi.com In some Ce-Ni compounds, a reduction in the satellite peak intensity in the Ni 2p core level spectrum indicates a filling of the Ni 3d band due to charge transfer from the rare-earth element. ifmpan.poznan.plsasj.jp This strong electronic interaction between Ni and Ce is a significant factor in the enhanced performance of these materials. rsc.org

Table 1: Representative XPS Binding Energies for Cerium and Nickel Species

Element	Orbital	Species	Binding Energy (eV)	Reference
Cerium	Ce 3d₅/₂	Ce³⁺	~885.0	rsc.org
Cerium	Ce 3d₅/₂	Ce⁴⁺	~882.5	rsc.org
Cerium	Ce 3d₃/₂	Ce³⁺	~904.0	rsc.org
Cerium	Ce 3d₃/₂	Ce⁴⁺	~901.0, ~916.7	rsc.org
Nickel	Ni 2p₃/₂	Ni⁰	~852.7	mdpi.com
Nickel	Ni 2p₃/₂	Ni²⁺ (NiO)	~853.0 - 854.1	rsc.orgmdpi.com
Nickel	Ni 2p₃/₂	Ni²⁺ (Ni(OH)₂)	~855.8	mdpi.com
Nickel	Ni 2p₃/₂	Ni³⁺	~856.1	rsc.org

X-ray Absorption Spectroscopy (XANES, EXAFS)

X-ray Absorption Spectroscopy (XAS) is a powerful tool for investigating the local geometric and electronic structure of matter. It is divided into two regimes: X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS).

XANES provides information on the oxidation state and coordination geometry of the absorbing atom by analyzing the features of the absorption edge. For Ce-Ni materials, Ce L₃-edge XANES is used to probe the Ce valence state, as the absorption edge energy is sensitive to the 4f electron occupancy. rsc.orgethz.ch Similarly, Ni K-edge XANES spectra can reveal the oxidation state and coordination environment of nickel. nih.govru.nl Studies have used in-situ XANES to monitor the electronic states of Ni, Ti, and Ce during CO₂ methanation, revealing structural modifications and the distortion of neighboring atoms. nih.gov Time-resolved XANES has been employed to capture the kinetics of the Ni redox transition (Ni²⁺ to Ni³⁺/⁴⁺) in bimetallic oxide electrocatalysts. osti.gov

EXAFS provides information about the local atomic structure, including bond distances and coordination numbers of the neighboring atoms. By analyzing the oscillations past the absorption edge, researchers can determine the distances to and number of nearest-neighbor atoms. In Ce-Ni systems, Ni K-edge EXAFS has been used to identify Ni-O and Ni-Ni bond distances, confirming the structure of Ni species in catalysts. rsc.orgresearchgate.net Fourier transforms of the k³-weighted Ni K-edge EXAFS spectra reveal the radial distribution of atoms around the nickel atom, allowing for the distinction between different phases, such as NiO and Ce-Ni solid solutions. rsc.org

Photoemission Spectroscopy (Resonant Photoemission, Bremsstrahlung Isochromat)

Photoemission spectroscopy (PES) provides direct information about the occupied electronic states. Resonant Photoemission Spectroscopy (RPES) is a specialized PES technique used to enhance the emission from specific electronic states, such as the Ce 4f states, by tuning the incident photon energy to a core-level absorption threshold (e.g., Ce 3d→4f or 4d→4f). researchgate.net

For Ce-Ni intermetallic compounds like CeNi and CeNi₂, RPES is crucial for probing the bulk-sensitive 4f spectral weight. researchgate.netaps.org These studies have identified features like the Kondo resonance tail near the Fermi energy, which is a hallmark of strong electron correlation effects in these materials. researchgate.net The technique helps resolve controversies regarding the degree of 4f electron localization and hybridization with conduction band electrons. nii.ac.jp

Bremsstrahlung Isochromat Spectroscopy (BIS), an inverse photoemission technique, probes the unoccupied density of states. In conjunction with PES, BIS provides a complete picture of the electronic states around the Fermi level. For cerium compounds, the combination of PES and BIS is essential for a comprehensive analysis within the Anderson Impurity Model, allowing for the determination of key parameters like the hybridization strength between 4f electrons and ligand bands. capes.gov.br

Raman and FT-IR Spectroscopy

Vibrational spectroscopy techniques like Raman and Fourier-Transform Infrared (FT-IR) spectroscopy are used to probe the vibrational modes of molecules and crystal lattices, providing insights into crystal structure, defects, and chemical bonding.

In the context of Ce-Ni oxides, Raman spectroscopy is particularly sensitive to the structure of ceria. Pure, crystalline CeO₂ exhibits a strong, sharp Raman peak around 465 cm⁻¹, which is assigned to the F₂g vibrational mode of the cubic fluorite structure. mdpi.comrsc.org When nickel is doped into the ceria lattice, this F₂g mode often broadens, shifts in frequency, and decreases in intensity. rsc.org This is attributed to the strain induced in the lattice, the presence of oxygen vacancies, and the breakdown of crystal symmetry. The presence of NiO can also be detected by its characteristic Raman peaks.

FT-IR spectroscopy complements Raman analysis by probing infrared-active vibrational modes. It is useful for identifying surface species, such as adsorbed molecules in catalysis studies, and for characterizing the bonds within the material. rsc.org

Table 2: Characteristic Raman Active Modes in Ce-Ni Oxide Systems

Material System	Raman Peak (cm⁻¹)	Assignment	Observation	Reference
CeO₂	~465	F₂g mode (fluorite structure)	Sharp, intense peak	mdpi.comrsc.org
Ni-doped CeO₂	< 465	F₂g mode	Peak broadens, shifts to lower frequency, intensity decreases	rsc.org
Ce-Ni-O	~550-600	Defect-induced mode	Broad peak associated with oxygen vacancies	mdpi.com

UV-Vis Spectroscopy

Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of light in the ultraviolet and visible regions, providing information about the electronic transitions and optical band gap of a material. In Ce-Ni compounds, particularly oxides and nanoparticles, UV-Vis spectroscopy is widely used to study how Ni doping affects the optical properties. mdpi.comripublication.com

Pure CeO₂ typically shows a strong absorption in the UV region due to the O 2p → Ce 4f charge transfer transition, corresponding to its wide band gap. ripublication.comresearchgate.net Upon doping with nickel, a redshift in the absorption edge is commonly observed, indicating a reduction in the optical band gap. researchgate.netscielo.org.ar This band gap narrowing is often attributed to the formation of defect states and the introduction of Ni 3d states within the CeO₂ band structure. researchgate.netscielo.org.ar The technique can also distinguish between Ce³⁺ and Ce⁴⁺, as they have characteristic absorbance peaks. ripublication.com

Microscopic Techniques for Morphological and Nanostructural Elucidation

Microscopic techniques are vital for visualizing the physical form, size distribution, and crystal structure of Ce-Ni materials. This morphological and nanostructural information is often directly correlated with the material's functional properties.

Techniques such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are routinely used. SEM provides images of the sample's surface morphology, showing features like particle shape, size, and aggregation. mdpi.comripublication.com For example, SEM images have revealed spherical nanoparticles in Ni-doped CeO₂ systems and interconnected nanosheet arrays in electrodeposited Ce-doped nickel hydroxide (B78521). rsc.orgmdpi.com

TEM offers higher resolution, allowing for the direct visualization of individual nanoparticles, the measurement of crystallite size, and the observation of lattice fringes in High-Resolution TEM (HRTEM). mdpi.comcsic.esustb.edu.cn HRTEM is particularly powerful for identifying crystal structures and defects at the atomic level. ustb.edu.cnnih.gov Selected Area Electron Diffraction (SAED), a technique performed within a TEM, provides crystallographic information by producing diffraction patterns from specific regions of the sample, confirming the phases present (e.g., CeO₂, NiO, or intermetallic compounds like CeNi₅). rsc.orgustb.edu.cncolab.ws Furthermore, when coupled with Energy-Dispersive X-ray Spectroscopy (EDS or EDX), both SEM and TEM can perform elemental mapping, showing the spatial distribution of cerium and nickel within the sample and confirming the successful incorporation and dispersion of the elements. rsc.orgmdpi.commdpi.com

Table 3: Summary of Microscopic Analysis Findings for Ce-Ni Systems

Material System	Technique	Key Findings	Reference
Ni-doped CeO₂	FESEM, TEM	Spherical nanoparticles, sizes ranging from 5-10 nm.	mdpi.comrsc.org
Ce/Ni-doped ZnO	SEM, HR-TEM	Densely populated spherical particles with diameters <100 nm.	mdpi.com
Ni(OH)₂-CeO₂	FESEM, TEM	Interconnected nanosheet arrays grown on a substrate.	rsc.org
Ni/Ce₁₋ₓZrₓO₂	TEM, HAADF-STEM, EDX	Highly dispersed NiO nanoparticles on the support; homogeneous distribution of Ni, Ce, and Zr.	mdpi.com
MgH₂-CeNi₅	TEM, HRTEM, SAED	Composite particles with an average size of 300 nm; identification of MgH₂ and CeNi₅ crystal planes.	ustb.edu.cn
a-Ni/CeO₂@NC	HAADF-STEM, EDX	Atomically dispersed Ni atoms distributed uniformly on the support; coexistence of Ni and Ce confirmed.	nih.gov

Scanning Electron Microscopy (SEM) and Field Emission SEM (FESEM)

Scanning Electron Microscopy (SEM) and its higher-resolution variant, Field Emission SEM (FESEM), are indispensable tools for examining the surface topography and morphology of cerium-nickel compounds. These techniques provide detailed images of the material's surface, revealing information about particle size, shape, and distribution.

In the study of electroless nickel-phosphorus coatings, SEM imaging demonstrated that the addition of cerium salts to the plating bath influenced the grain size and surface uniformity of the resulting material. researchgate.net Specifically, an addition of 10 ppm of cerium salt resulted in a finer grain size and a smoother, more uniform coating. researchgate.net FESEM has been employed to observe morphology modifications in NiO surfaces upon the deposition of fine, sharp particles of cerium. analis.com.my This technique confirmed that cerium was well-dispersed on the NiO surface. analis.com.my

FESEM has also been instrumental in characterizing the structure of catalysts. For instance, it has been used to visualize the well-maintained peanut-shaped structure of CeO2@NC (cerium oxide on a nitrogen-doped carbon support). nih.gov In studies of Ni-Cu coatings, SEM has been used to observe the surface and cross-sectional morphologies, revealing how different concentrations of ceric sulfate (B86663) in the plating bath affect the final structure. researchgate.net Furthermore, FESEM images of Ce/Ni-ZnO composites have shown densely populated spherical particles with diameters typically less than 100 nm. mdpi.com

The power of these techniques lies in their ability to directly visualize the microscopic and nanoscopic features that govern the macroscopic properties of cerium-nickel materials.

Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM)

Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM) offer unparalleled insight into the internal structure, crystallinity, and atomic-level details of cerium-nickel materials. thermofisher.comcambridge.org These techniques are crucial for understanding the dispersion of nanoparticles, the nature of interfaces between different phases, and the presence of crystalline defects. cambridge.orgmpg.de

HRTEM studies have been pivotal in characterizing the interaction between nickel and ceria in catalysts. For example, in Ni/CeO2 catalysts, HRTEM has revealed the presence of highly crystalline CeO2 nanoparticles, with sizes ranging from 4-6 nm. upc.edu It has also been used to identify NiO nanoparticles with sizes between 10 and 20 nm on the surface of ceria crystallites. acs.org In some cases, nickel was found to be well-dispersed, forming sub-nanometric clusters on the ceria surface. acs.org

The detailed imaging capabilities of HRTEM allow for the direct observation of lattice fringes, providing information about the crystallographic orientation and the interface between different materials. For instance, in Ni-CeO2 materials, HRTEM images have shown the {111} crystal plane of the Ni phase and the {111} crystal plane of the CeO2 phase, confirming the intimate contact between the two components. researchgate.net Similarly, for NiO-CeO2, lattice fringes corresponding to the {012} crystal plane of NiO and the {111} crystal plane of CeO2 have been observed. researchgate.net In studies of Ni/CeO2 catalysts reduced in different environments, HRTEM images have distinguished between large nanoparticles with clear lattice fringes of Ni(111) and polycrystalline Ni0 particles with nanosized grains. engineering.org.cn

TEM has also been used to confirm the successful formation of nanoceria in the desired nanoscale size and to observe changes in crystallite size due to the addition of dopants like nickel. jst.go.jp In CeO2/Ni(OH)2 nanocomposites, TEM images have shown the morphology of the composite materials at different Ce:Ni ratios. researchgate.net

Technique	Information Obtained	Examples in Cerium-Nickel Research
TEM	Morphology, particle size and distribution, internal structure.	Characterization of CeO2/Ni(OH)2 nanocomposites. researchgate.net Confirmation of nanoscale size in Ni-doped CeO2. jst.go.jp
HRTEM	Atomic-level structure, crystallinity, lattice fringes, interfacial details.	Observation of NiO nanoparticles on CeO2. acs.org Identification of Ni and CeO2 crystal planes at the interface. researchgate.net Distinguishing between single-crystal and polycrystalline Ni nanoparticles. engineering.org.cn

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a powerful technique for characterizing the surface topography and mechanical properties of materials at the nanoscale. spmtips.com In the context of cerium-nickel research, AFM provides valuable information on surface roughness, grain structure, and the distribution of different phases. catalysis.blogmpg.de

AFM has been used to study the surface topology of amine-functionalized Ce-MOF (Metal-Organic Framework) loaded on nickel foam. tandfonline.com The images revealed smooth surfaces and provided information on particle size distribution, showing that the particle size of Ce-MOF was around 150 nm, while the amine-functionalized version had a smaller particle size of 80 nm. tandfonline.com

In studies of electrodeposited cerium oxide films, force modulation AFM (FM-AFM) has been shown to provide very distinct grain boundaries, revealing that some grains are composed of aggregated fine grains, which is not always observable in standard height images. spmtips.com This suggests a nucleation mechanism for film deposition. spmtips.com AFM has also been employed to characterize the passive film formed on Ni-Cu coatings, providing 3D topography images that reveal the surface structure. researchgate.net The technique has also been used to characterize cerium oxide thin films on nickel substrates. capes.gov.br

Thermal Analysis for Material Stability and Reaction Behavior (e.g., Temperature-Programmed Reduction)

Thermal analysis techniques, particularly Temperature-Programmed Reduction (TPR), are crucial for understanding the reducibility, thermal stability, and metal-support interactions in cerium-nickel materials, which are often used as catalysts.

H2-TPR is widely used to investigate the reduction behavior of Ni-CeO2 catalysts. The TPR profiles of these materials often show multiple reduction peaks at different temperatures, corresponding to the reduction of different nickel and cerium species. For instance, low-temperature peaks (around 150-350°C) are often attributed to the reduction of adsorbed oxygen species and highly dispersed NiO clusters in close interaction with ceria. researchgate.netmdpi.commdpi.com Higher temperature peaks can be assigned to the reduction of bulk-like NiO particles and the surface and bulk reduction of CeO2. researchgate.netmdpi.comacs.org

The addition of cerium to nickel oxide has been shown to lower the reduction temperature of NiO. analis.com.my TPR profiles of Ce-doped NiO showed a shift to lower reduction temperatures as the cerium loading was increased, indicating an interaction between cerium and nickel ions that facilitates the reduction of NiO. analis.com.my

The specific preparation method of the Ni-CeO2 catalyst can also influence its reduction behavior as seen in TPR profiles. bohrium.com For example, catalysts prepared by a deposition-precipitation method can exhibit different reduction profiles compared to those prepared by wet impregnation. bohrium.com The reduction peaks in Ni/CeO2 systems can be complex, with some studies identifying up to five distinct peaks corresponding to the reduction of surface-adsorbed oxygen, bulk NiO, highly dispersed NiO with strong ceria interactions, and bulk ceria. nju.edu.cn

The table below summarizes typical reduction peak assignments in H2-TPR studies of Ni-CeO2 catalysts.

Temperature Range	Assignment of Reduction Peak	References
Low Temperature (~150-350°C)	Reduction of adsorbed oxygen species, small NiO clusters, Ni-O-Ce species, and surface CeO2.	researchgate.netmdpi.commdpi.comacs.org
Medium Temperature (~350-500°C)	Reduction of bulk-like NiO particles and NiO species with strong support interaction.	mdpi.comupc.edu
High Temperature (>650°C)	Reduction of bulk CeO2 (Ce4+ to Ce3+).	researchgate.netacs.orgupc.edu

Advanced Techniques for Investigating Interfacial Phenomena (e.g., Atomic Pair Distribution Function Analysis)

To gain a deeper understanding of the complex structures and interfaces within cerium-nickel materials, especially when they exist in nanocrystalline or amorphous forms, advanced synchrotron-based techniques like Atomic Pair Distribution Function (PDF) analysis are employed.

PDF analysis provides information about the local atomic structure, regardless of whether the material is crystalline or not. This technique was used to investigate the structure of a cerium-nickel-based oxide, referred to as RB1. rsc.orgrsc.orgresearchgate.net The study aimed to resolve whether RB1 was a single compound or a two-phase system. rsc.orgrsc.orgnih.gov By comparing the experimental PDF data with different structural models, researchers proposed three possibilities: a single-phase pyrochlore (B1171951) compound (Ce2Ni2O7), a two-phase system of CeO2 + NiO, or a two-phase system of Ce1−xNixO2 and NiO. rsc.orgrsc.orgnih.gov This demonstrates the power of PDF in distinguishing between different structural arrangements at the atomic level, which is often not possible with conventional diffraction techniques alone. ung.si

Emerging Trends and Future Directions in Cerium Nickel Research

Rational Design of Next-Generation Cerium-Nickel Functional Materials

The rational design of Ce-Ni functional materials involves a deliberate and knowledge-based approach to creating materials with specific, predetermined properties. This strategy relies on a deep understanding of structure-property relationships to tailor materials at the atomic and molecular levels.

A significant area of focus is in catalysis, where the synergistic interaction between cerium and nickel is harnessed to develop highly active and stable catalysts. For instance, in the dry reforming of methane (B114726) (DRM), a process that converts greenhouse gases (CH4 and CO2) into valuable syngas, the design of coke-resistant catalysts is a major challenge. nih.gov The rational design approach has led to the development of atomically dispersed Ni single-atom catalysts stabilized on Ce-doped hydroxyapatite. nih.gov This design prevents the deep decomposition of methane, a primary cause of coke formation, by isolating the nickel active sites. nih.gov

Another example is the use of Ce-Ni systems in photocatalysis. A synergistic approach combining cerium and nickel catalysts has been developed for the dehydroxymethylative arylation of alcohols. acs.orgorganic-chemistry.org This method leverages visible-light energy to generate alkyl radicals from alcohols, which are then used in cross-coupling reactions. acs.orgorganic-chemistry.org The key to this rational design is the selection of appropriate ligands for the cerium complex to facilitate the desired photochemical process. acs.orgorganic-chemistry.org

In the realm of high-temperature applications, aluminum-cerium-nickel (Al-Ce-Ni) alloys are being specifically designed for additive manufacturing. ornl.govlabpartnering.org These alloys form intermetallic phases such as Al23Ni6Ce4 and Al11Ce3, which provide exceptional mechanical strength and resistance to hot-cracking at temperatures between 250°C and 450°C. ornl.govlabpartnering.org The composition is rationally designed to ensure the formation of these strengthening phases during the 3D printing process.

The following table summarizes key rationally designed Ce-Ni materials and their targeted applications.

Material System	Design Principle	Targeted Application	Key Findings
Ni single-atoms on Ce-doped hydroxyapatite	Isolation of active sites to prevent coke formation. nih.gov	Dry Reforming of Methane (DRM)	High activity and stability for 100 hours with negligible carbon deposition. nih.gov
Synergistic Ce and Ni photocatalysts	Ligand design for photoinduced electron transfer and radical generation. acs.orgorganic-chemistry.org	C(sp3)–C(sp2) Cross-Coupling Reactions	Enables the use of free alcohols as robust carbon pronucleophiles. acs.orgorganic-chemistry.org
Al-Ce-Ni Alloys	Formation of specific intermetallic phases for high-temperature strength. ornl.govlabpartnering.org	Additive Manufacturing	Retains mechanical strength at temperatures up to 450°C and resists hot-cracking. ornl.gov
Ni-Ce-Zr/γ-alumina	Synergistic effect of Ce and Zr promoters to enhance active site properties. mdpi.com	Oxidative Dehydrogenation of Ethane	Cerium increases reducible nickel species for higher conversion, while zirconium enhances selectivity. mdpi.com

Integration of Artificial Intelligence and Machine Learning in Material Discovery

The integration of artificial intelligence (AI) and machine learning (ML) is revolutionizing the discovery and optimization of cerium-nickel materials. researchgate.netrsc.org These computational tools can analyze vast datasets to identify complex patterns and predict the properties of new materials, significantly accelerating the research and development cycle. arxiv.orgresearchgate.net

In catalyst design, ML models are being trained on experimental data to predict catalytic activity and yield. acs.orgarxiv.org For example, ML frameworks have been developed to predict the performance of catalysts in reactions like the oxidative coupling of methane. arxiv.org These models can identify the most influential features, such as the presence of nickel and cerium dioxide, in determining catalyst performance. acs.orgarxiv.org This data-driven approach helps to overcome the limitations of traditional trial-and-error experimentation, which is often costly and time-consuming. acs.org

One notable application is the use of ML to navigate the challenges of limited and imbalanced datasets in catalysis research. acs.org By employing techniques like specific sampling strategies and explainable AI (XAI), researchers can build more robust models that can guide the design of new, high-yield catalysts even with scarce data. acs.orgarxiv.org Large Language Models (LLMs) are also emerging as powerful tools to assist in catalyst design by analyzing vast amounts of text-based data from scientific literature to answer specific queries and facilitate interdisciplinary research. arxiv.org

The following table presents examples of how AI and ML are being applied in Ce-Ni material discovery.

Application Area	AI/ML Technique	Objective	Outcome/Prediction
Catalyst Design	Tree-based models, Neural Networks, Explainable AI (XAI)	Predict catalyst yield and identify key components. acs.orgarxiv.org	Identified Manganese, Aluminum Oxide, Silicon Dioxide, Nickel, and Cerium Dioxide as key features for high-yield catalysts. acs.orgarxiv.org
Electrocatalyst Optimization	Symbolic Regression, Gaussian Process Regressors	Discover novel electrocatalysts and identify activity descriptors. rsc.org	Predicted and experimentally validated new nickel-based perovskites like K0.5Ce0.5NiO3 for the Oxygen Evolution Reaction (OER). rsc.org
High-Throughput Screening	ML-assisted computational screening	Efficiently regulate catalyst composition and structure. researchgate.net	Accelerates the prediction of catalytic performance, streamlining the design of catalysts for reactions like CO2 hydrogenation. researchgate.net
Accelerated Catalyst Discovery	LLM-aided Frameworks	Answer domain-specific queries and facilitate inverse modeling for catalyst design. arxiv.org	Enables researchers to specify desired properties (e.g., base metal, support, promoter) and receive optimized catalyst compositions and reaction conditions. arxiv.org

Exploration of Novel Cerium-Nickel Based Architectures and Composites

The performance of cerium-nickel materials is not only dependent on their composition but also heavily influenced by their physical architecture at the nanoscale. Researchers are actively exploring novel architectures and composites to unlock new functionalities and enhance existing properties.

Single-Atom Catalysts (SACs): A significant advancement is the development of Ni single-atom catalysts supported on ceria (CeO2). mdpi.com In these materials, individual nickel atoms are atomically dispersed on the ceria support, maximizing atomic efficiency and exhibiting unique catalytic properties compared to their nanoparticle counterparts. nih.govmdpi.com For instance, Ni SACs on Ce-doped supports have shown exceptional resistance to coking in methane dry reforming due to their inability to facilitate the deep decomposition of methane. nih.gov The strong interaction between the single Ni atoms and the ceria support is crucial for stabilizing these isolated atoms under reaction conditions. nih.govnih.gov

Nanocomposites: Ce-Ni based nanocomposites are being designed for a variety of applications. For example, polysiphonia/cerium oxide/nickel oxide nanocomposites have been synthesized for the removal of toxins from contaminated water and for their antibacterial potential. connectedpapers.comdntb.gov.ua In another application, cerium-doped nickel ferrite (B1171679) nanoparticles have been incorporated into polymer nanocomposites for piezoelectric and magnetic applications. qu.edu.qa Furthermore, Ce-Ni-Zr/Al2O3 catalysts with a cellular structure have been developed for the oxidative dehydrogenation of ethane, demonstrating how macroscopic structuring can enhance catalytic performance. mdpi.com

Nanostructured Oxides: The shape of ceria nanocrystals (e.g., rods, cubes, polycrystals) has a significant impact on the performance of supported nickel catalysts. mdpi.com Ni supported on ceria nanorods has demonstrated high efficiency for CO2 splitting, attributed to the enhanced redox properties and strong interaction between NiO and the specific crystal planes of the ceria nanorods. mdpi.com Similarly, cerium-doped NiO nanoparticles are being explored as novel electrode materials for high-performance pseudocapacitors. researchgate.net

The table below highlights some of the novel Ce-Ni architectures and their associated benefits.

Architecture/Composite	Synthesis Method	Key Feature	Application
Ni Single-Atom Catalysts on Ceria	Co-precipitation, Organometallic grafting	Atomically dispersed Ni atoms, strong metal-support interaction. nih.govnih.gov	Coke-resistant methane dry reforming, CO2 methanation. nih.govnih.gov
Polysiphonia/CeO2/NiO Nanocomposite	Not specified	Multifunctional composite material. connectedpapers.comdntb.gov.ua	Water purification, antibacterial agent. connectedpapers.comdntb.gov.ua
Ni-Ce-Zr/Al2O3 Cellular Structure	Deposition on a γ-alumina monolith	Synergistic effect of promoters in a structured catalyst body. mdpi.com	Oxidative dehydrogenation of ethane. mdpi.com
Ni on Nanoshaped Ceria (Rods, Cubes)	Ball milling, Incipient wetness impregnation	Shape-dependent catalytic activity, enhanced metal-support interaction. mdpi.com	CO2 thermochemical reduction. mdpi.com
Ce-doped NiO Nanoparticles	Molten salt technique, Electrodeposition	Enhanced electrochemical performance and cycling stability. researchgate.net	Pseudocapacitor electrodes. researchgate.net

Bridging Fundamental Understanding with Advanced Applications

A critical trend in cerium-nickel research is the increasing emphasis on bridging the gap between fundamental scientific understanding and the development of advanced, practical applications. This involves the use of sophisticated characterization techniques and theoretical modeling to elucidate the underlying mechanisms that govern material performance.

Operando and In-situ Characterization: To understand how Ce-Ni catalysts function under real reaction conditions, researchers are increasingly employing operando and in-situ characterization techniques. researchgate.netscispace.comcaltech.eduacs.orgupc.eduresearchgate.net These methods, such as operando X-ray absorption spectroscopy (XAS) and ambient-pressure X-ray photoelectron spectroscopy (APXPS), allow for the direct observation of the catalyst's structural and electronic changes as the reaction occurs. scispace.comcaltech.eduacs.org For example, operando studies of a (Ni-Fe-Co-Ce)Ox electrocatalyst for the oxygen evolution reaction (OER) revealed that while CeO2 is redox-inactive, it influences the redox processes of the other transition metals, thereby boosting catalytic activity at low overpotentials. scispace.comacs.org Similarly, in-situ studies of Ni-Ru single-atom catalysts on CeO2 have shown that the metal atoms remain as isolated cations during catalysis, which is key to their stability and activity. mdpi.comresearchgate.net

Theoretical Modeling: Density Functional Theory (DFT) computations are providing invaluable insights into the reaction mechanisms at the atomic level. rsc.org For instance, DFT studies on Ce-doped Ni for the alkaline hydrogen evolution reaction have elucidated the redox behavior of cerium and its role in reducing the energy barrier for water splitting. rsc.org These theoretical explorations help to explain experimental observations and guide the design of more efficient catalysts. rsc.org

This focus on fundamental mechanisms is essential for moving beyond empirical observations to the predictive design of next-generation Ce-Ni materials for a wide array of applications, from clean energy production to advanced manufacturing. researchgate.netunits.it